3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde chemical structure and properties
The following technical guide details the structural properties, synthetic pathways, and reactivity profile of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde . This document is structured for researchers requiring actiona...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the structural properties, synthetic pathways, and reactivity profile of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde . This document is structured for researchers requiring actionable data for scaffold utilization in medicinal chemistry.
Executive Summary & Strategic Value
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS: 2091000-39-2) is a high-value bifunctional heterocyclic scaffold. Its structural significance lies in its ability to serve as a bioisostere for indole and azaindole cores, widely utilized in kinase inhibitors (e.g., JAK, PI3K) and GPCR ligands.
The molecule features two chemically orthogonal "handles":
C3-Bromide: A handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing functionalization of the electron-rich pyrazole ring.
C5-Aldehyde: An electrophilic center on the pyridine ring, suitable for reductive amination, olefination, or heterocycle formation.
This orthogonality enables Divergent-Oriented Synthesis (DOS) , allowing libraries of compounds to be generated by varying the order of functionalization.
Soluble in DMSO, DMF, DCM; sparingly soluble in water
pKa (Calculated)
~2.5 (Conjugate acid of pyridine nitrogen)
Electronic Profile
The pyrazolo[1,5-a]pyridine core is an aromatic system with 10
-electrons.
The Pyrazole Ring (5-membered): Electron-rich. Electrophilic aromatic substitution (EAS) occurs preferentially at C3 . This explains the regioselectivity of the bromine atom.
The Pyridine Ring (6-membered): Electron-deficient relative to the pyrazole. The C5 position is electronically analogous to the gamma-position of pyridine, making the aldehyde highly susceptible to nucleophilic attack.
Synthetic Pathways (Upstream)
The synthesis of this scaffold requires a strategy that installs the bromine regioselectively while preserving the oxidation state of the C5-carbon. The most robust route proceeds via the C3-bromination of a pre-functionalized 5-substituted precursor .
Validated Synthetic Route
Precursor: Ethyl pyrazolo[1,5-a]pyridine-5-carboxylate (commercially available or synthesized via [3+2] cycloaddition of N-aminopyridinium ylides).
Step 1: Regioselective Bromination
Reaction of the core with N-bromosuccinimide (NBS) occurs exclusively at C3 due to the high HOMO coefficient at this position.
Step 2: Functional Group Interconversion (FGI)
The ester is reduced to the alcohol and subsequently oxidized to the aldehyde. Direct reduction to aldehyde using DIBAL-H is possible but often difficult to control on this scale; the two-step reduction-oxidation is more reliable.
Figure 1: Step-wise synthesis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde from the ester precursor.
Detailed Experimental Protocol (Step 1 & 2)
Protocol A: C3-Bromination
Dissolution: Dissolve ethyl pyrazolo[1,5-a]pyridine-5-carboxylate (1.0 eq) in anhydrous acetonitrile (0.1 M).
Addition: Add N-bromosuccinimide (NBS) (1.05 eq) portion-wise at 0°C to prevent over-bromination or radical side reactions.
Reaction: Stir at room temperature for 2 hours. Monitor by TLC/LCMS (Target M+H: ~269/271).
Workup: Quench with saturated aqueous Na₂S₂O₃. Extract with EtOAc.[1] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.
Purification: Recrystallize from EtOH or flash chromatography (Hex/EtOAc).
Protocol B: Reduction/Oxidation Sequence
Reduction: Suspend the bromo-ester (1.0 eq) in dry THF under N₂. Cool to 0°C. Add LiAlH4 (1.1 eq) dropwise. Stir 1h. Quench carefully with Fieser method (H₂O, 15% NaOH, H₂O). Filter precipitate. Concentrate filtrate to yield the alcohol intermediate.
Oxidation: Dissolve the crude alcohol in DCM. Add activated MnO₂ (10 eq) or Dess-Martin Periodinane (1.2 eq). Stir at RT until consumption of alcohol is complete (~4h). Filter through Celite. Concentrate to yield the title aldehyde .
Reactivity Profile (Downstream)
The utility of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde lies in its ability to undergo orthogonal functionalization.
Chemoselectivity Map
Path A (C3-Coupling): The C3-Br bond is highly reactive toward Pd(0) oxidative addition. Suzuki couplings work excellently here.
Path B (C5-Condensation): The aldehyde is a classic electrophile. Reductive amination is the most common application in drug discovery to install solubilizing amine tails.
Route 1 (Aldehyde First): If the Suzuki coupling requires harsh basic conditions that might degrade the aldehyde (via Cannizzaro or aldol side reactions), perform the reductive amination first . The C3-Br is stable to NaBH(OAc)₃.
Route 2 (Bromide First): If the amine installed at C5 contains sensitive groups incompatible with Pd-coupling, perform the Suzuki coupling first . The aldehyde is generally stable to standard Suzuki conditions (DME/Water, Na₂CO₃, 80°C), provided air is excluded to prevent oxidation.
Applications in Drug Discovery[1][4]
Kinase Inhibition (JAK/PI3K)
The pyrazolo[1,5-a]pyridine core mimics the ATP-binding motif of adenosine.
Mechanism: The N1 nitrogen often accepts a hydrogen bond from the kinase hinge region.
Design Strategy: The 3-substituent (introduced via Br) occupies the hydrophobic pocket (gatekeeper region), while the 5-substituent (via CHO) extends into the solvent-exposed region, ideal for solubilizing groups (e.g., morpholine, piperazine).
Case Study: EP1 Receptor Antagonists
Research has utilized the pyrazolo[1,5-a]pyridine scaffold to develop antagonists for the Prostaglandin E2 receptor (EP1).[2][3][4] The 5-position functionalization was critical for tuning metabolic stability and potency [1].
Safety & Handling
Hazards: Treat as a potent organic electrophile. Likely causes skin irritation (H315) and serious eye irritation (H319).
Sensitization: Aldehydes are potential sensitizers; handle in a fume hood.
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to air oxidation to the carboxylic acid over time.
Strategic Applications of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde in Modern Medicinal Chemistry
Executive Summary In contemporary drug discovery, the identification and optimization of privileged scaffolds are paramount to developing highly selective and efficacious therapeutics. 3-Bromopyrazolo[1,5-a]pyridine-5-ca...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In contemporary drug discovery, the identification and optimization of privileged scaffolds are paramount to developing highly selective and efficacious therapeutics. 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS: 2091000-39-2) has emerged as a highly versatile, bifunctional heterocyclic building block[1][2]. The pyrazolo[1,5-a]pyridine core serves as an excellent bioisostere for indoles, benzimidazoles, and imidazo[1,2-a]pyridines, offering an improved pharmacokinetic profile and unique hydrogen-bonding capabilities[3].
This technical whitepaper explores the structural profiling, divergent synthetic utility, and pharmacological applications of this scaffold, providing drug development professionals with a comprehensive guide to its deployment in medicinal chemistry.
Physicochemical and Electronic Profiling
The utility of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde is rooted in its highly favorable physicochemical properties, which align perfectly with Lipinski's Rule of Five, ensuring high Ligand Efficiency (LE) during hit-to-lead optimization. The core features a nitrogen atom that acts as a robust hydrogen bond acceptor, making it structurally ideal for interacting with the hinge region of various kinases[4].
Table 1: Physicochemical Properties and Drug Design Rationale
Property
Value
Rationale for Medicinal Chemistry
CAS Number
2091000-39-2
Unique identifier for the specific bromo-aldehyde derivative[2].
Molecular Formula
C₈H₅BrN₂O
Low molecular weight allows for extensive downstream elaboration[5].
Molecular Weight
225.04 g/mol
Preserves mass budget for high Ligand Efficiency (LE)[2].
Hydrogen Bond Donors
0
Enhances passive membrane permeability and oral bioavailability.
Hydrogen Bond Acceptors
2
Favorable for kinase hinge-binding and target engagement[4].
Orthogonal Handles
C3-Br, C5-CHO
Enables divergent, late-stage functionalization without protecting groups[6].
Divergent Synthetic Workflows: The Causality of Experimental Choices
The strategic advantage of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde lies in its orthogonal reactivity. The C3 position, bearing a bromine atom, is electronically primed for transition-metal-catalyzed cross-coupling reactions. Conversely, the C5 position features a reactive carbaldehyde, serving as an electrophilic handle for reductive aminations or olefinations[6]. This allows medicinal chemists to rapidly synthesize diverse libraries from a single advanced intermediate.
Fig 1: Divergent functionalization of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde.
To ensure reproducibility and high yields, the following protocols have been optimized with built-in self-validating mechanisms (e.g., LC-MS and TLC monitoring). The causality behind each reagent selection is explicitly detailed.
Protocol 1: C3-Suzuki-Miyaura Cross-Coupling
Rationale: The C3-position of the pyrazolo[1,5-a]pyridine core is electron-rich, which can sometimes make oxidative addition sluggish. 4 is selected as the catalyst because its bidentate ligand framework prevents catalyst deactivation and forces a cis-geometry that accelerates the reductive elimination step.
Step-by-Step Procedure:
Setup: Charge a flame-dried Schlenk flask with 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (1.0 equiv), the desired aryl/heteroaryl boronic acid (1.2 equiv), and Pd(dppf)Cl₂ (0.05 equiv).
Base Addition: Add anhydrous K₂CO₃ (2.0 equiv). The inorganic base is critical to convert the boronic acid into a reactive boronate complex, facilitating transmetalation.
Inert Atmosphere: Evacuate and backfill the flask with N₂ (3 cycles) to ensure an oxygen-free environment, preventing competitive homocoupling of the boronic acid.
Solvent Injection: Inject a degassed solvent mixture of 1,4-Dioxane/H₂O (4:1 v/v). Causality: Water is essential to dissolve the K₂CO₃ and accelerate the transmetalation step at the aqueous-organic interface.
Reaction & Validation: Heat the mixture to 90 °C for 4-6 hours. Self-Validation: Monitor via LC-MS. The disappearance of the starting material mass (
224.9 [M+H]⁺) and the appearance of the product mass confirms full conversion.
Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.
Protocol 2: C5-Reductive Amination
Rationale: The C5-carbaldehyde is highly reactive toward primary and secondary amines. Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over sodium borohydride (NaBH₄) because its bulky, electron-withdrawing acetoxy groups reduce its hydridic character. This ensures chemoselective reduction of the transient iminium ion without prematurely reducing the starting aldehyde to an alcohol.
Step-by-Step Procedure:
Imine Formation: Dissolve the scaffold (1.0 equiv) and the desired amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE).
Catalysis: Add glacial acetic acid (1.0 equiv) to protonate the intermediate hemiaminal, driving the formation of the iminium ion. Stir at room temperature for 1 hour.
Validation: Stir at room temperature for 12 hours. Self-Validation: Monitor via TLC using a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain. The absence of a yellow/orange spot confirms the complete consumption of the aldehyde.
Quench & Workup: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid and safely destroy excess reducing agent without hydrolyzing the newly formed amine. Extract with DCM and purify.
Pharmacological Applications and Target Engagement
The pyrazolo[1,5-a]pyridine scaffold has demonstrated profound utility across multiple therapeutic areas, driven by its unique binding modalities[6].
Kinase Inhibition (Oncology & Immunology)
Recent breakthroughs have identified pyrazolo[1,5-a]pyridine derivatives as potent and selective dual inhibitors of Phosphoinositide 3-kinase gamma and delta (PI3Kγ/δ)[4]. These kinases play critical roles in exerting immunosuppression by targeting regulatory T cells and myeloid cells within the tumor microenvironment.
Fig 2: Mechanism of action for pyrazolo[1,5-a]pyridine-based selective PI3Kγ/δ inhibitors.
Antitubercular and Anti-inflammatory Agents
Beyond oncology, scaffold hopping strategies have successfully utilized the pyrazolo[1,5-a]pyridine core to develop novel anti-Mycobacterium tuberculosis (Mtb) agents. These derivatives exhibit exceptional in vitro inhibitory activities against both drug-sensitive and multidrug-resistant clinical isolates[3]. Furthermore, related structures have shown robust anti-inflammatory potential and neuroprotective effects[6].
Table 2: Comparative Biological Activity of Pyrazolo-azine Derivatives
*Included to demonstrate the broader pharmacological utility of the fused pyrazolo-azine class.
Conclusion
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde stands as a cornerstone intermediate in modern drug discovery. Its precise combination of a cross-coupling-ready bromine atom and a highly reactive carbaldehyde allows for the rapid, divergent synthesis of complex molecular architectures. As demonstrated by its successful integration into PI3Kγ/δ inhibitors and antitubercular agents, mastering the synthetic workflows associated with this scaffold provides a significant tactical advantage in the pursuit of novel therapeutics.
References
Source: Journal of Medicinal Chemistry (ACS Publications)
The Pyrazolo[1,5-a]pyridine Scaffold: A Technical Guide for Kinase Inhibitor Discovery
This technical guide details the utility, synthesis, and application of the Pyrazolo[1,5-a]pyridine scaffold in kinase inhibitor drug discovery. [1] Executive Summary The pyrazolo[1,5-a]pyridine scaffold has emerged as a...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the utility, synthesis, and application of the Pyrazolo[1,5-a]pyridine scaffold in kinase inhibitor drug discovery.
[1]
Executive Summary
The pyrazolo[1,5-a]pyridine scaffold has emerged as a "privileged structure" in modern kinase inhibitor design.[1] Functioning as a bioisostere of the indole and azaindole rings, it offers distinct physicochemical advantages, including altered dipole moments, improved solubility profiles, and unique vector orientations for substituent growth.
Its significance is validated by the FDA approval of Selpercatinib (Retevmo) , a highly selective RET kinase inhibitor, and its extensive use in preclinical candidates targeting p38 MAPK , CSK , and Mps1/TTK . This guide provides a comprehensive technical analysis of the scaffold's binding modes, synthetic accessibility, and application in structure-based drug design (SBDD).
Structural Biology & Binding Mode[2][3][4]
The ATP-Mimetic Pharmacophore
The pyrazolo[1,5-a]pyridine core mimics the adenosine ring of ATP.[1] Unlike the ubiquitous pyrazolo[1,5-a]pyrimidine (which contains two nitrogens in the six-membered ring), the pyridine analog is less polar and offers a different hydrogen bond acceptor/donor profile.[1]
Hinge Interaction: The N1 nitrogen (in the 5-membered ring) typically acts as a hydrogen bond acceptor interacting with the backbone NH of the kinase hinge region (e.g., Met residue).
Vectors for Growth:
C3 Position: Ideal for targeting the Gatekeeper residue or extending into the solvent front. In Selpercatinib, a nitrile group at C3 modulates electronics and fits the narrow pocket.
C7 Position: Often exploited to induce atropisomerism or target the hydrophobic Region I/II.
C4-C6 Positions: Used to access the ribose binding pocket or the
A critical advantage of this scaffold is its ability to fine-tune selectivity.[1] By removing the nitrogen at position 4 (relative to the pyrazolo[1,5-a]pyrimidine), the scaffold loses a potential H-bond acceptor.[1] This "negative design" can prevent binding to kinases that strictly require a bidentate hinge interaction, thereby enhancing selectivity for targets like RET or CSK that can accommodate the monodentate binding mode.
Visualization: Hinge Binding Topology
Figure 1: Schematic representation of the pyrazolo[1,5-a]pyridine binding topology within the kinase ATP pocket.
Synthetic Chemistry
The construction of the pyrazolo[1,5-a]pyridine ring system is robust, with the [3+2] cycloaddition being the industry standard for generating diverse libraries.
Primary Route: [3+2] Cycloaddition
This route involves the reaction of an N-aminopyridine (acting as a 1,3-dipole) with an alkyne or alkene dipolarophile.[1]
N-Amination: Pyridine derivatives are treated with hydroxylamine-O-sulfonic acid (HOSA) or O-(mesitylsulfonyl)hydroxylamine (MSH) to generate the N-aminopyridinium salt.[1]
Cycloaddition: The salt is treated with a base (e.g., K2CO3, DBU) in the presence of an alkyne (e.g., methyl propiolate or a substituted phenylacetylene).
Oxidation (if required): If an alkene is used, a subsequent oxidation step (e.g., DDQ or air) aromatizes the ring.
Alternative Route: Cross-Dehydrogenative Coupling (CDC)
Recent advances allow for the direct coupling of N-aminopyridines with methyl ketones or 1,3-dicarbonyls using copper or palladium catalysis, often mediated by oxidants like O2.[1] This is particularly useful for introducing complex substituents at the C2/C3 positions without pre-functionalized alkynes.
Visualization: Synthetic Workflow
Figure 2: The standard [3+2] cycloaddition synthetic pathway for accessing the scaffold.[1][2][3]
Case Studies & SAR Analysis
Selpercatinib (Retevmo) - RET Inhibition
Selpercatinib represents the pinnacle of this scaffold's application.[1]
Target: RET Kinase (Wild-type and V804M Gatekeeper mutant).[1][4]
Mechanism: The pyrazolo[1,5-a]pyridine core serves as the hinge binder.[1][5][4][6][7]
Key SAR Feature: The 3-cyano group is small enough to avoid steric clash with the gatekeeper residue while electronically tuning the ring system.[1] The 6-position is substituted with a methoxy-pyridine-linked diazabicycle, which extends into the solvent front to improve solubility and pharmacokinetic properties.[1]
Outcome: High selectivity over VEGFR2, avoiding common off-target toxicity associated with multi-kinase inhibitors.[1]
CSK Inhibitors (BMS)
Researchers at Bristol-Myers Squibb utilized this scaffold to inhibit C-terminal Src Kinase (CSK).[1]
Evolution: The project scaffold-hopped from a pyridazinone to a pyrazolo[1,5-a]pyridine.[1][6]
Result: This transition significantly improved cellular potency.[1] The binding mode analysis confirmed the N1 nitrogen formed a critical H-bond with the hinge (Met319), while the C3/C4 substituents were optimized for metabolic stability.[8]
Quantitative Comparison: Pyridine vs. Pyrimidine
A study comparing the pyrazolo[1,5-a]pyridine against the pyrazolo[1,5-a]pyrimidine (two N's) in TTK/Mps1 inhibitors revealed:
Preparation of MSH: React ethyl O-mesitylenesulfonylacetohydroxamate with perchloric acid at 0°C. Extract with ether.[1] Caution: MSH is potentially explosive; handle with care.
N-Amination: Dissolve the pyridine substrate (1.0 equiv) in DCM. Add MSH (1.2 equiv) dropwise at 0°C. Stir at RT for 2-4 hours. Precipitate the salt with Et2O and filter.
Cycloaddition: Suspend the N-aminopyridinium salt (1.0 equiv) in DMF. Add K2CO3 (2.5 equiv) and the alkyne (e.g., ethyl propiolate, 1.2 equiv).
Reaction: Stir at RT (or heat to 60°C if sluggish) for 12 hours. Monitor by LCMS.[1]
Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine, dry over Na2SO4, and concentrate. Purify via flash chromatography (Hexane/EtOAc).
Biochemical Assay: ADP-Glo Kinase Assay
Purpose: Determine IC50 of the synthesized inhibitor against a target kinase (e.g., RET).[1]
Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT.
Enzyme Prep: Dilute recombinant RET kinase to 2x final concentration (e.g., 0.4 ng/µL).
Compound: Prepare 3-fold serial dilutions of the pyrazolo[1,5-a]pyridine compound in DMSO.
Reaction:
Add 2.5 µL compound to 384-well plate.
Add 2.5 µL Enzyme solution.[1] Incubate 10 min at RT.
Detection: Add 7.5 µL ADP-Glo Reagent (terminates reaction, depletes remaining ATP).[1] Incubate 40 min. Add 15 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase).[1] Incubate 30 min.
Read: Measure luminescence on a plate reader. Fit data to a sigmoidal dose-response curve.[1]
References
Drilon, A., et al. (2020). "Efficacy of Selpercatinib in RET Fusion–Positive Non–Small-Cell Lung Cancer." New England Journal of Medicine. Link[1]
Subbiah, V., et al. (2018). "Structural basis of acquired resistance to selpercatinib and pralsetinib in RET-fusion positive non-small cell lung cancer." Annals of Oncology. Link
O'Malley, D. P., et al. (2019). "Discovery of Pyridazinone and Pyrazolo[1,5-a]pyridine Inhibitors of C-Terminal Src Kinase."[1] ACS Medicinal Chemistry Letters. Link[1]
Johns, B. A., et al. (2009). "Pyrazolo[1,5-a]pyridines as p38 kinase inhibitors." Bioorganic & Medicinal Chemistry Letters. Link
Wang, J., et al. (2024).[9] "Synthesis of functionalized pyrazolo[1,5-a]pyridines through oxidative [3+2] cycloaddition." Synlett. Link[1]
Guide to Pharmacology. "Selpercatinib Ligand Page." Link
The Alchemist's Scythe: A Technical Guide to Heterocyclic Aldehyde Intermediates in Pharmaceutical Synthesis
In the intricate tapestry of pharmaceutical synthesis, heterocyclic aldehydes emerge not merely as reagents, but as foundational keystones upon which molecules of immense therapeutic value are constructed. These unassumi...
Author: BenchChem Technical Support Team. Date: March 2026
In the intricate tapestry of pharmaceutical synthesis, heterocyclic aldehydes emerge not merely as reagents, but as foundational keystones upon which molecules of immense therapeutic value are constructed. These unassuming intermediates, characterized by a carbonyl-bearing carbon atom directly attached to a heterocyclic ring, are the versatile starting points for a vast array of drugs, from life-saving antivirals to targeted anticancer agents.[1][2] Their inherent reactivity, coupled with the diverse electronic and steric properties of the heterocyclic core, provides medicinal chemists with a powerful toolkit for molecular design and optimization.[3]
This guide, intended for researchers, scientists, and drug development professionals, eschews a rigid, templated approach. Instead, it offers an in-depth exploration of the core principles and practical applications of heterocyclic aldehyde intermediates, grounded in field-proven insights and validated methodologies. We will delve into the causality behind synthetic choices, dissect key reaction mechanisms, and provide detailed protocols that serve as a self-validating system for your laboratory endeavors.
The Strategic Advantage of the Formyl Group on a Heterocyclic Core
The strategic placement of an aldehyde (formyl) group on a heterocyclic scaffold is a cornerstone of modern medicinal chemistry. This functional group acts as a versatile "handle," enabling a plethora of subsequent chemical transformations. Its electrophilic carbon is a prime target for nucleophilic attack, facilitating the construction of more complex molecular architectures. Furthermore, the aldehyde can be readily oxidized to a carboxylic acid or reduced to an alcohol, providing access to a wider range of functionalized derivatives.[4]
The nature of the heterocyclic ring itself plays a crucial role in modulating the reactivity of the aldehyde and the overall pharmacological profile of the resulting molecule. Electron-rich heterocycles, such as pyrroles, furans, and thiophenes, readily undergo electrophilic formylation, while electron-deficient rings like pyridine often require alternative synthetic strategies.[5] This interplay between the aldehyde and the heterocycle is a recurring theme in the rational design of new therapeutic agents.
Key Synthetic Methodologies: A Practical Examination
The introduction of a formyl group onto a heterocyclic ring is a critical transformation that can be achieved through several named reactions. The choice of method is dictated by the nature of the heterocyclic substrate, the desired regioselectivity, and the compatibility with other functional groups present in the molecule.
The Vilsmeier-Haack Reaction: A Workhorse for Electron-Rich Heterocycles
The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[4] The reaction employs a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[5] This reagent, a chloroiminium salt, is a weak electrophile, making it ideal for reacting with highly nucleophilic substrates.[4]
The general mechanism involves the formation of the Vilsmeier reagent, followed by electrophilic attack by the heterocycle, and subsequent hydrolysis to yield the aldehyde. The reactivity of five-membered heterocycles in the Vilsmeier-Haack reaction generally follows the order of their electron density: pyrrole > furan > thiophene.[5]
Biological activity of pyrazolo[1,5-a]pyridine-5-carbaldehyde derivatives
Biological Activity of Pyrazolo[1,5-a]pyridine-5-carbaldehyde Derivatives: A Technical Guide Part 1: Executive Summary & Chemical Logic The Scaffold Paradigm: The pyrazolo[1,5-a]pyridine scaffold represents a "privileged...
Author: BenchChem Technical Support Team. Date: March 2026
Biological Activity of Pyrazolo[1,5-a]pyridine-5-carbaldehyde Derivatives: A Technical Guide
Part 1: Executive Summary & Chemical Logic
The Scaffold Paradigm:
The pyrazolo[1,5-a]pyridine scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing ligands for diverse biological targets. While often overshadowed by its bioisostere, the pyrazolo[1,5-a]pyrimidine (found in kinase inhibitors like Dinaciclib), the pyridine variant offers distinct physicochemical advantages, including altered metabolic stability (avoiding rapid oxidation at the pyrimidine C-4 position) and unique hydrogen-bonding vectors.
The Strategic Role of the 5-Carbaldehyde:
The 5-carbaldehyde moiety (C5-CHO) is not merely a functional group; it is a divergent synthetic handle . In drug discovery, this position is critical because it projects substituents into the "solvent-exposed" region of many enzyme binding pockets (particularly kinases), allowing for the fine-tuning of solubility and pharmacokinetic properties without disrupting the core binding mode.
Primary Biological Activities:
Anticancer (Kinase Inhibition): Derivatives often act as ATP-competitive inhibitors targeting CDKs, EGFR, and PI3K pathways.
Antimicrobial: Schiff base and hydrazone derivatives synthesized from the aldehyde exhibit broad-spectrum activity against Gram-positive bacteria and fungi.
Anti-inflammatory: Modulation of COX-2 and PDE enzymes.
Part 2: Medicinal Chemistry & Structure-Activity Relationship (SAR)
The biological activity of this class is strictly governed by the derivatization of the C5-formyl group. The aldehyde itself is rarely the final drug; it is the precursor to the active pharmacophore.
Key Derivatization Pathways (SAR)
Derivative Class
Synthetic Route (from 5-CHO)
Biological Target
Mechanism of Action
Schiff Bases (Imines)
Condensation with primary amines
Bacterial DNA Gyrase / Tubulin
Intercalation & disruption of replication.
Hydrazones
Reaction with hydrazines
Apoptotic pathways (Bcl-2)
Metal chelation & ROS generation.
Chalcones
Claisen-Schmidt condensation
Kinases (EGFR, VEGFR)
Michael acceptor (covalent inhibition).
Amines
Reductive amination
GPCRs / Kinases
Solubilizing group for improved ADME.
Visualization: Chemical Diversification Workflow
Figure 1: Synthetic diversification of the 5-carbaldehyde core into bioactive classes.
Part 3: Therapeutic Applications & Mechanisms
Oncology: Kinase Inhibition
Derivatives of pyrazolo[1,5-a]pyridine are potent ATP-competitive inhibitors . The fused bicyclic system mimics the adenine ring of ATP, allowing it to dock into the hinge region of kinases.
Target: Cyclin-Dependent Kinases (CDK2/CDK9) and PI3K.
Mechanism: The C5-derivative extends into the ribose-binding pocket, providing selectivity.
Signaling Pathway: Inhibition leads to the blockade of the PI3K/Akt/mTOR pathway, triggering apoptosis in solid tumors (e.g., HCT-116, MCF-7).
Visualization: PI3K/Akt Signaling Inhibition
Figure 2: Mechanism of Action. The derivative blocks PI3K, preventing downstream Akt/mTOR signaling.
Antimicrobial Activity
Schiff base derivatives (imines) formed by reacting the 5-carbaldehyde with halogenated anilines show significant bacteriostatic activity.
Spectrum: Effective against S. aureus (Gram-positive) and E. coli (Gram-negative).
Mechanism: The planar pyrazolo-pyridine core intercalates into bacterial DNA, while the C5-imine side chain disrupts the minor groove binding of DNA gyrase.
Part 4: Experimental Protocols
Protocol A: Synthesis of Bioactive Schiff Base Derivatives
Objective: To convert the inactive aldehyde precursor into a bioactive imine pharmacophore.
cells/well in 96-well plates. Incubate for 24h at 37°C/5% CO₂.
Treatment: Add test compounds (dissolved in DMSO) at serial dilutions (0.1 µM – 100 µM). Include Doxorubicin as a positive control. Incubate for 48h.
Labeling: Add 10 µL MTT solution (5 mg/mL) to each well. Incubate for 4h. Mitochondrial succinate dehydrogenase in viable cells reduces MTT to purple formazan.
Measurement: Read absorbance at 570 nm using a microplate reader.
Analysis: Plot Dose-Response curve to calculate IC50.
Part 5: References
BenchChem. (2025). Structure-Activity Relationship (SAR) Studies and Molecular Design Principles for Pyrazolo[1,5-a]pyridine Scaffolds. Retrieved from
National Institutes of Health (NIH). (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents.[2][3][4] Int. J. Mol. Sci. Retrieved from
Smolecule. (2023).[3] Pyrazolo[1,5-a]pyridine-5-carbaldehyde: Biological Activity and Applications.[5][6][7] Retrieved from
Organic Chemistry Portal. (2024).[8] Synthesis of Pyrazolo[1,5-a]pyridines.[1][4][5][6][7][9][10][11][12][13][14][15] Retrieved from
Google Patents. (2022). WO2022195454A1 - Pyrazolopyridine derivatives and uses thereof. Retrieved from
Strategic Utilization of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde in Anti-Tubercular Drug Discovery
Topic: Role of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde in Anti-Tubercular Research Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary In t...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Role of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde in Anti-Tubercular Research
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
In the landscape of modern anti-tubercular drug discovery, the pyrazolo[1,5-a]pyridine scaffold has emerged as a privileged structure, particularly for targeting the respiratory cytochrome bcc complex (QcrB) of Mycobacterium tuberculosis (Mtb). Within this chemical class, 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde serves as a critical, bifunctional linchpin intermediate.
This guide details the technical utility of this molecule, not as a final drug candidate, but as a divergent point for library generation. Its structure offers two orthogonal vectors for chemical modification: the C3-bromide (essential for installing the pharmacophoric carboxamide "warhead") and the C5-aldehyde (essential for tuning physicochemical properties via "tail" modifications). This duality allows medicinal chemists to rapidly optimize Structure-Activity Relationships (SAR) to overcome the lipophilicity-solubility paradox often encountered in TB drug development.
Chemical Context & Structural Logic[1][2]
The efficacy of pyrazolo[1,5-a]pyridine-3-carboxamides (e.g., TB47 and related analogs) relies on a precise spatial arrangement of functional groups. The 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde intermediate allows for the independent modulation of two distinct domains:
The C3 "Warhead" Domain
The C3 position is the primary determinant of on-target potency. In active anti-tubercular agents, this position is typically occupied by a carboxamide moiety linked to a lipophilic aryl group. The bromine atom at C3 in our subject molecule provides the necessary handle for Palladium-catalyzed carbonylation or Suzuki-Miyaura cross-coupling to install this motif.
The C5 "Tail" Domain
The C5 position, bearing the aldehyde, is the vector for pharmacokinetic (PK) optimization. Mtb possesses a waxy, mycolic acid-rich cell wall that demands high lipophilicity for penetration. However, high lipophilicity often compromises aqueous solubility and metabolic stability. The C5-aldehyde allows for:
Wittig Olefinations: Extending the carbon chain to reach hydrophobic pockets in the QcrB binding site.
Oxidation/Amidation: Creating polar contacts to improve metabolic stability.
Synthetic Utility & Pathways[1][3][4][5][6][7][8]
The synthesis of this intermediate and its downstream utilization requires a robust, scalable workflow.
Synthesis of the Core Intermediate
The most reliable route to 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde begins with 4-methylpyridine, leveraging the reactivity of N-aminopyridinium salts.
Step-by-Step Mechanism:
N-Amination: 4-Methylpyridine is treated with O-(mesitylenesulfonyl)hydroxylamine (MSH) to form the N-aminopyridinium salt.
[3+2] Cycloaddition: Reaction with ethyl propiolate (or similar alkynes) in the presence of a base (e.g., K2CO3) yields the 5-methylpyrazolo[1,5-a]pyridine core.
C3 Bromination: Electrophilic aromatic substitution using N-Bromosuccinimide (NBS) selectively brominates the electron-rich C3 position.
C5 Oxidation: The activated methyl group at C5 is oxidized to the aldehyde using Selenium Dioxide (SeO2) in dioxane/water.
Divergent Library Generation
The following Graphviz diagram illustrates the logical flow of library generation using this intermediate.
Figure 1: Divergent synthesis strategy using the bifunctional aldehyde intermediate.
Biological Relevance: Targeting QcrB
The ultimate goal of using this intermediate is to inhibit the respiratory cytochrome bcc complex (QcrB).
Mechanism of Action
The pyrazolo[1,5-a]pyridine core binds to the QcrB subunit of the electron transport chain in M. tuberculosis. This disrupts the proton motive force and ATP synthesis.
C3-Amide Interaction: The amide NH typically forms a hydrogen bond with conserved residues (e.g., His190 or Glu313) in the QcrB binding pocket.
C5-Tail Interaction: The group derived from the 5-carbaldehyde extends into a hydrophobic channel, anchoring the molecule and improving residence time.
Structure-Activity Relationship (SAR) Summary
Domain
Modification via Intermediate
Biological Impact
C3 (Core)
Bromine Carboxamide
Essential. Determines binding affinity to QcrB. Replacement with ester or ketone reduces potency.
C5 (Tail)
Aldehyde Aminomethyl
Modulatory. Improves solubility and cell wall permeability. Bulky amines can reduce metabolic clearance.
C5 (Tail)
Aldehyde Vinyl/Alkyl
Modulatory. Increases lipophilicity. Useful if the lead compound is too polar to penetrate the mycolic acid layer.
Experimental Protocols
Protocol: Synthesis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
Objective: To generate the bifunctional intermediate from the methylated precursor.
Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-bromo-5-methylpyrazolo[1,5-a]pyridine (e.g., 10 mmol) in 1,4-dioxane (50 mL).
Addition: Add water (2.5 mL) and Selenium Dioxide (15 mmol).
Reaction: Heat the mixture to reflux (100°C) for 4–6 hours. Monitor by TLC (eluent: 30% EtOAc/Hexane) for the disappearance of the starting material and the appearance of a more polar aldehyde spot.
Workup: Filter the hot solution through a pad of Celite to remove precipitated selenium metal. Wash the pad with hot dioxane.
Purification: Concentrate the filtrate under reduced pressure. The residue is purified via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexanes).
Characterization: Confirm identity via 1H-NMR (Look for aldehyde proton signal at
~10.0 ppm).
Protocol: Reductive Amination at C5 (Tail Installation)
Objective: To functionalize the C5 position with a solubilizing amine.
Add the amine and catalytic acetic acid. Stir at room temperature for 30 minutes to form the iminium ion.
Add STAB in one portion. Stir at room temperature for 12 hours.
Quench with saturated NaHCO3 solution. Extract with DCM, dry over Na2SO4, and concentrate.
Note: The resulting product retains the C3-bromide, ready for the final carbonylation step.
Protocol: MIC Determination (Alamar Blue Assay)
Objective: To validate the anti-tubercular activity of the final derivatives.
Strain: M. tuberculosis H37Rv (or autoluminescent H37Ra for biosafety level 2).
Media: Middlebrook 7H9 broth supplemented with 10% OADC, 0.5% glycerol, and 0.05% Tween 80.
Plating: Dispense 100 µL of media into 96-well plates. Perform serial 2-fold dilutions of the test compound (final concentration range 100 µM to 0.05 µM).
Inoculation: Add 100 µL of bacterial suspension (OD600 adjusted to 0.001) to each well.
Incubation: Incubate at 37°C for 7 days.
Readout: Add 20 µL of Alamar Blue (Resazurin) solution. Incubate for 24 hours. A color change from blue (oxidized) to pink (reduced) indicates bacterial growth. The MIC is the lowest concentration preventing the color change.
References
Lu, X., et al. (2018). Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents. ACS Medicinal Chemistry Letters. Link
Oh, S., et al. (2021). Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. ACS Infectious Diseases. Link
Tantry, S. J., et al. (2015). Design, Synthesis, and Biological Evaluation of Pyrazolo[1,5-a]pyridine-3-carboxamides as Novel Antitubercular Agents. ACS Medicinal Chemistry Letters. Link
Enamine Store. 3-Bromopyrazolo[1,5-a]pyridine-6-carbaldehyde (Isomer Reference). ChemSpace. Link
Molaid. 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (Compound Properties). Molaid Chemical Database. Link
Electronic Properties of Fused Pyrazolo-Pyridine Ring Systems
Executive Summary Fused pyrazolo-pyridine systems represent a privileged scaffold class in both medicinal chemistry and optoelectronics. Their utility stems from a tunable electronic architecture that bridges the gap bet...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Fused pyrazolo-pyridine systems represent a privileged scaffold class in both medicinal chemistry and optoelectronics. Their utility stems from a tunable electronic architecture that bridges the gap between electron-rich indole mimics and electron-deficient pyridine systems. This guide dissects the electronic causality governing their reactivity, photophysics, and biological affinity. We focus primarily on the two most chemically distinct isomers: pyrazolo[1,5-a]pyridine (a bridgehead-nitrogen system isosteric with indolizine) and pyrazolo[3,4-b]pyridine (a pyridine-fused pyrazole isosteric with 7-azaindole).
Comparative Electronic Architecture
The electronic behavior of these systems is dictated by the position of the nitrogen atoms and the nature of the ring fusion.
Pyrazolo[1,5-a]pyridine: The Indolizine Mimic
This system features a bridgehead nitrogen atom shared between the five- and six-membered rings.
Electronic Character: It is a
-excessive (electron-rich) system. The bridgehead nitrogen donates electron density into the -system, creating significant negative potential on the five-membered ring.
Dipole Moment: The uneven electron distribution creates a strong dipole, directing electrophiles to specific carbons (see Section 3).
Aromaticity: It maintains aromaticity, but the 10-
electron delocalization is perturbed by the bridgehead nitrogen, resulting in distinct bond length alternations compared to naphthalene.
Pyrazolo[3,4-b]pyridine: The 7-Azaindole Mimic
This system consists of a pyrazole ring fused to a pyridine ring.
Electronic Character: It is
-deficient relative to the [1,5-a] isomer due to the electronegative pyridine nitrogen (N7) withdrawing density.
Tautomerism: In the N-unsubstituted form, 1H- and 2H-tautomers exist.[1] DFT calculations (B3LYP/6-31G*) and experimental data confirm the 1H-tautomer is energetically favored by approximately 9 kcal/mol due to better aromatic stabilization.
Acid-Base Properties: The pyridine nitrogen (N7) is a weak base, while the pyrazole NH (N1) is acidic (pKa ~12-13), allowing for deprotonation and subsequent metallation or alkylation.
Frontier Molecular Orbitals & Reactivity[2][3]
Understanding the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is critical for predicting reactivity and optical transitions.[2]
Reactivity Mapping
Pyrazolo[1,5-a]pyridine: The HOMO coefficients are highest at C-3 , making it the primary site for electrophilic aromatic substitution (SEAr).
Pyrazolo[3,4-b]pyridine: The LUMO is concentrated on the pyridine ring, making it susceptible to Nucleophilic Aromatic Substitution (SNAr), particularly if a leaving group (e.g., Cl, F) is present at C-4 or C-6.
Visualization: Reactivity Flowchart
The following diagram illustrates the decision logic for functionalizing these rings based on their electronic bias.
Figure 1: Reactivity decision tree based on electronic density distribution.
Photophysical Properties (Optoelectronics)
Pyrazolo[1,5-a]pyridines are emerging as potent fluorophores due to their rigid planar structure and Intramolecular Charge Transfer (ICT) capabilities.
Fluorescence Mechanism
The emission arises from a
transition. Substituents at C-2 and C-7 effectively modulate the HOMO-LUMO gap.
Electron Donating Groups (EDGs): Groups like
or at C-7 destabilize the HOMO, red-shifting the emission (bathochromic shift).
Electron Withdrawing Groups (EWGs): Groups like
or at C-3 stabilize the LUMO, facilitating ICT.
Quantitative Data Summary
Scaffold Derivative
Substituent (Pos 7)
Absorption (nm)
Emission (nm)
Quantum Yield ()
Electronic Effect
Pyrazolo[1,5-a]
H (Parent)
~300
~360
< 0.10
Baseline
Pyrazolo[1,5-a]
4-Anisyl (EDG)
345
450
0.45
ICT Enhancement
Pyrazolo[1,5-a]
Diethylamino (Strong EDG)
410
520
0.64
Strong ICT / Red Shift
Pyrazolo[3,4-b]
Phenyl
290
350
0.25
Rigidification
Table 1: Comparative photophysical data highlighting the tunability of the [1,5-a] system via electronic substitution.
Medicinal Chemistry: Bio-Electronic Interactions
In drug discovery, the electronic profile dictates H-bonding and metabolic stability.
Kinase Inhibitor Design (Pyrazolo[3,4-b]pyridine)
This scaffold is a bioisostere of ATP's adenine ring.
H-Bond Donor: The N-1 proton (if unsubstituted) acts as a donor to the kinase hinge region (e.g., Glu residue).
H-Bond Acceptor: The N-7 pyridine nitrogen acts as an acceptor for the backbone NH (e.g., Cys residue).
Selectivity Filter: Modifying the electronic density at C-5 (via halogens) can alter the pKa of N-1, fine-tuning the H-bond strength without changing steric bulk.
Visualization: SAR Logic
The following graph depicts the Structure-Activity Relationship (SAR) logic for optimizing kinase inhibitors using this scaffold.
Figure 2: SAR optimization strategy for kinase inhibition.
Objective: To introduce a halogen at the C-3 position of pyrazolo[1,5-a]pyridine, leveraging its high HOMO coefficient. This protocol avoids over-halogenation by controlling the electrophile's reactivity.
Principle: The C-3 position is the most electron-rich. Using a mild electrophilic source (N-halosuccinimide) prevents reaction at the less activated C-7 or phenyl rings.
Dissolution: Charge a round-bottom flask with the pyrazolo[1,5-a]pyridine substrate and dissolve in ACN. Ensure complete solvation to maintain homogenous kinetics.
Addition: Add NBS portion-wise over 5 minutes. Reasoning: Slow addition prevents localized high concentrations of electrophile that could lead to di-bromination.
Monitoring: Stir at room temperature. Monitor via TLC (Hexane/EtOAc 8:2) or LC-MS. The reaction is typically complete within 30-60 minutes due to the high nucleophilicity of C-3.
Quench: Dilute with water and extract with ethyl acetate.
Purification: Wash organic layer with brine, dry over
, and concentrate. Recrystallize from ethanol if necessary.
Expected Result: >90% yield of the 3-bromo derivative.
Self-Validation: If C-3 is blocked, the reaction will not proceed under these mild conditions, confirming the electronic specificity.
References
Vertex AI Search. (2023). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. National Institutes of Health. Link
RSC Advances. (2015). A novel pyrazolo[1,5-a]pyridine fluorophore and its application to detect pH in cells. Royal Society of Chemistry. Link
MDPI. (2025). Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents. MDPI.[3] Link
Arabian Journal of Chemistry. (2022). Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and DFT studies. Elsevier. Link
BenchChem. (2025).[4] Improving Selectivity in Electrophilic Substitution of Pyrazoles. BenchChem Technical Notes. Link
Application Note: Synthesis and Orthogonal Functionalization of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
Introduction and Strategic Importance Pyrazolo[1,5-a]pyridines are indispensable structural units in modern medicinal chemistry, frequently deployed as metabolically stable bioisosteres for indoles and azaindoles[1]. Amo...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Strategic Importance
Pyrazolo[1,5-a]pyridines are indispensable structural units in modern medicinal chemistry, frequently deployed as metabolically stable bioisosteres for indoles and azaindoles[1]. Among these, 3-bromopyrazolo[1,5-a]pyridine-5-carbaldehyde serves as a highly versatile, bifunctional building block. The C-3 bromine atom acts as an ideal handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), while the C-5 carbaldehyde group is primed for reductive aminations, olefinations, or condensation reactions to build extended pharmacophores, such as bone morphogenetic protein (BMP) signaling inhibitors[2].
Mechanistic Rationale: Regioselective Bromination
The pyrazolo[1,5-a]pyridine core is a π-excessive aromatic system with uneven electron density distribution. In an isolated pyrazole ring, electrophilic substitution preferentially occurs at the C-4 position[3]. However, in the fused pyrazolo[1,5-a]pyridine system, the numbering shifts; the corresponding highly nucleophilic site is the C-3 position , making it the primary center for electrophilic attack.
When treated with a mild electrophilic halogen source like N-bromosuccinimide (NBS), the reaction proceeds via a Wheland-type intermediate. NBS is strictly preferred over molecular bromine (Br₂) in this protocol. The causality behind this choice is twofold: NBS provides a controlled release of bromonium ions (Br⁺), which suppresses competitive over-bromination, and it avoids the harsh oxidative conditions of Br₂ that could inadvertently oxidize the sensitive C-5 aldehyde group to a carboxylic acid[2].
Fig 1: Mechanistic pathway for the regioselective C-3 bromination via a Wheland intermediate.
This protocol is designed as a self-validating system, ensuring that intermediate monitoring and quenching steps actively prevent reaction overruns.
Materials and Reagents
Starting Material : Pyrazolo[1,5-a]pyridine-5-carbaldehyde (1.0 equiv).
Reagent : N-Bromosuccinimide (NBS) (1.05 equiv) – Crucial: Must be freshly recrystallized from water to remove acidic succinimide impurities that could trigger side reactions.
Preparation : In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve pyrazolo[1,5-a]pyridine-5-carbaldehyde (10.0 mmol) in anhydrous DCM (40 mL).
Thermal Control : Cool the reaction mixture to 0 °C using an ice-water bath under an inert atmosphere (Nitrogen or Argon). Expert Insight: Cooling minimizes the exothermic degradation of the aldehyde and ensures strict regiocontrol.
Halogenation : Add NBS (10.5 mmol, 1.05 equiv) portion-wise over 15 minutes to prevent localized heating and control the generation of the active electrophile[2].
Reaction Propagation : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1.5 to 2 hours. Validate reaction progression via TLC (Hexanes/Ethyl Acetate 7:3) or LC-MS until the starting material is entirely consumed.
Quenching : Immediately quench the reaction by adding 20 mL of saturated aqueous Na₂S₂O₃. Stir vigorously for 10 minutes. Causality: Thiosulfate reduces any unreacted electrophilic bromine species, halting the reaction and preventing late-stage oxidative damage.
Extraction and Washing : Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with distilled water (30 mL) and brine (30 mL).
Drying and Concentration : Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification : Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 10-30% Ethyl Acetate in Hexanes) to afford 3-bromopyrazolo[1,5-a]pyridine-5-carbaldehyde as a highly pure solid.
Quantitative Optimization Data
To establish the most robust protocol, various conditions were screened. The table below summarizes the causality between solvent/temperature choices and the resulting yield.
Entry
Solvent
Halogen Source (Equiv)
Temperature
Time (h)
Yield (%)
Observation / Causality
1
DCM
Br₂ (1.1)
0 °C to RT
1.0
45%
Significant over-bromination and aldehyde oxidation.
2
DMF
NBS (1.1)
RT
2.0
78%
Good yield, but aqueous workup is tedious due to DMF miscibility.
3
DCM
NBS (1.05)
0 °C to RT
1.5
92%
Optimal. Clean conversion, easy solvent removal, no side products.
4
THF
NBS (1.05)
0 °C to RT
3.0
65%
Sluggish reaction kinetics compared to halogenated solvents.
Downstream Applications in Drug Development
The bifunctional nature of 3-bromopyrazolo[1,5-a]pyridine-5-carbaldehyde allows for orthogonal functionalization. This is critical for synthesizing complex libraries of kinase inhibitors. The C-3 position can undergo palladium-catalyzed cross-coupling, while the C-5 position can independently undergo reductive amination to append solubilizing groups or target-binding motifs[2].
Fig 2: Orthogonal downstream functionalization workflow for drug discovery applications.
References
Modular Access to 2-(Trifluoromethyl)pyrazolo[1,5-a]pyridines and Their Benzo Analogues through a Copper(I)-Catalyzed Radical Annulation
Source: Organic Letters - ACS Publications
URL:[Link]
Structure-activity relationship study of bone morphogenetic protein (BMP) signaling inhibitors
Source: PMC / National Institutes of Health (NIH)
URL:[Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review
Source: PMC / National Institutes of Health (NIH)
URL:[Link]
Application Note: High-Yield Reductive Amination of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde for Kinase Inhibitor Library Synthesis
Strategic Rationale & Scaffold Significance The pyrazolo[1,5-a]pyridine core is a rigid, planar, and electron-rich fused bicyclic system that effectively mimics the purine ring. This structural mimicry makes it a highly...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Rationale & Scaffold Significance
The pyrazolo[1,5-a]pyridine core is a rigid, planar, and electron-rich fused bicyclic system that effectively mimics the purine ring. This structural mimicry makes it a highly sought-after, privileged pharmacophore for ATP-competitive kinase inhibitors (e.g., PI3Kδ, DDR1) and various G-protein-coupled receptor (GPCR) ligands [1].
When designing targeted therapeutics, 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS: 2091000-39-2) serves as an exceptionally versatile, bifunctional building block:
The 5-Carbaldehyde (Electrophilic Hub): Acts as the primary site for reductive amination, allowing medicinal chemists to rapidly introduce diverse, solubilizing amine side chains (e.g., morpholine, piperazine). This step is critical for tuning the physicochemical properties and ADME profile of the drug candidate.
The 3-Bromo Handle (Cross-Coupling Site): Remains completely inert under mild reductive amination conditions but serves as a prime synthetic handle for late-stage, palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Buchwald-Hartwig) to explore deep structure-activity relationships (SAR)[2].
Mechanistic Insights & Reagent Selection
Reductive amination is a cascade reaction. It begins with the nucleophilic attack of an amine on the aldehyde to form a hemiaminal intermediate. Under weakly acidic or neutral conditions, this intermediate dehydrates into an electrophilic iminium ion, which is subsequently trapped by a hydride source [3].
Causality in Reagent Choice:
Selecting the correct reducing agent is the difference between a 90% yield and a complex mixture of side products.
Why avoid Sodium Borohydride (
)? is highly reactive and lacks chemoselectivity. It will rapidly reduce the starting aldehyde directly to 3-bromopyrazolo[1,5-a]pyridin-5-ylmethanol before the imine has a chance to form.
Why avoid Sodium Cyanoborohydride (
)? While highly chemoselective for iminium ions, generates highly toxic hydrogen cyanide (HCN) gas during aqueous acidic workups, posing severe safety risks at scale.
The Optimal Choice: Sodium Triacetoxyborohydride (STAB /
): STAB is sterically hindered and rendered electron-deficient by its three electron-withdrawing acetate groups. This drastically lowers its nucleophilicity, ensuring it reduces the activated iminium ion significantly faster than the unactivated aldehyde[4].
Mechanistic pathway of reductive amination using sodium triacetoxyborohydride.
Reaction Optimization & Quantitative Data
To establish a robust and scalable protocol, various conditions were evaluated. The quantitative data below summarizes the optimization of the reductive amination using morpholine as the model secondary amine.
Entry
Reducing Agent
Solvent
Additive
Time (h)
Yield (%)
Causality / Observation
1
(1.5 eq)
MeOH
None
2
15%
Major side product: primary alcohol due to premature aldehyde reduction.
2
(1.5 eq)
MeOH
AcOH (1 eq)
12
78%
Good yield, but hazardous toxic byproducts generated during workup.
3
STAB (1.5 eq)
THF
None
16
65%
Sluggish reaction kinetics due to the poor solubility of STAB in THF.
4
STAB (1.5 eq)
DCM
None
12
82%
Clean reaction profile; minor unreacted aldehyde remains.
5
STAB (1.5 eq)
DCE
AcOH (0.1 eq)
6
94%
Optimal. Elevated boiling point of DCE and trace acid accelerate iminium formation.
Experimental Protocol: Self-Validating Workflow
Scope: Synthesis of 1-(3-Bromopyrazolo[1,5-a]pyridin-5-yl)-N-alkylmethanamine derivatives.
Glacial Acetic Acid (AcOH) : 0.1 equiv (Optional, required only for weakly nucleophilic amines like anilines)
Step-by-Step Methodology
Step 1: Imine Pre-formation
Causality: Pre-forming the imine prior to the addition of the reducing agent drastically minimizes the direct reduction of the aldehyde to the corresponding alcohol.
In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (1.0 mmol) in anhydrous DCE (10 mL) under a nitrogen atmosphere.
Add the amine (1.2 mmol) dropwise at room temperature.
Self-Validation Check: Stir for 1–2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using 50% EtOAc/Hexanes. The starting aldehyde (highly UV active, stains bright yellow/orange with 2,4-Dinitrophenylhydrazine) should disappear, replaced by a new, more polar spot representing the hemiaminal/imine intermediate.
Step 2: Hydride Reduction
Once imine formation is verified by TLC, cool the reaction mixture to 0 °C using an ice bath.
Add STAB (1.5 mmol) in three distinct portions over 15 minutes.
Causality: Portion-wise addition safely dissipates the mild exotherm and prevents the localized depletion of the reagent, ensuring a smooth kinetic profile.
Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours.
Step 3: Quenching & Workup
Causality: Unreacted STAB must be safely hydrolyzed to prevent side reactions during concentration and purification.
Quench the reaction by carefully adding saturated aqueous
(10 mL). Caution: Vigorous gas evolution () will occur.
Stir vigorously for 30 minutes until all bubbling ceases, indicating the complete destruction of reactive hydrides.
Transfer the mixture to a separatory funnel and extract the aqueous layer with Dichloromethane (DCM) (3 x 15 mL).
Wash the combined organic layers with brine (20 mL), dry over anhydrous
, filter, and concentrate under reduced pressure.
Step 4: Purification & Final Validation
Purify the crude residue via flash column chromatography on silica gel (Eluent gradient: 0% to 10% MeOH in DCM containing 0.1% Triethylamine to prevent streaking).
Self-Validation Check: The final amine product will be strongly UV-active. To confirm the presence of the amine functional group, stain the TLC plate with Ninhydrin (turns blue/purple for primary amines) or Dragendorff's reagent (turns orange for tertiary amines).
Downstream Applications: Unlocking the 3-Bromo Position
Following successful reductive amination at the 5-position, the 3-bromo position is perfectly primed for late-stage functionalization. The electron-rich nature of the pyrazolo[1,5-a]pyridine core facilitates rapid oxidative addition by Palladium(0) catalysts. Standard Suzuki-Miyaura conditions (e.g., Arylboronic acid,
, , Dioxane/, 90 °C) reliably yield 3-aryl-5-(aminomethyl)pyrazolo[1,5-a]pyridines—a structural motif frequently patented in modern oncology and fibrotic disease programs [5].
References
Title: Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors
Source: National Institutes of Health (NIH) / PMC
URL: [Link]
Title: A Flexible Strategy for the Regiocontrolled Synthesis of Pyrazolo[1,5-a]pyrazines
Source: Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment
Source: National Institutes of Health (NIH) / PMC
URL: [Link]
Title: A Journey through Scaffolds: Indolines, Pyrrolidines, and Azetidines in the Quest for Inhaled DDR Inhibitors for IPF
Source: Journal of Medicinal Chemistry (ACS Publications)
URL: [Link]
Method
Application Note: Versatile Strategies for the Functionalization of the Aldehyde Group in the Pyrazolo[1,5-a]pyridine Core
Introduction The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities.[1][2] Its unique structural...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The pyrazolo[1,5-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities.[1][2] Its unique structural and electronic properties make it an attractive framework for the development of novel therapeutic agents, including kinase inhibitors for cancer treatment and potent, selective PI3Kγ/δ inhibitors.[3][4][5] The ability to introduce molecular diversity into this core is paramount for fine-tuning pharmacological properties and exploring structure-activity relationships (SAR).
The aldehyde group, when attached to the pyrazolo[1,5-a]pyridine core, serves as an exceptionally versatile synthetic handle.[6] Its reactivity allows for a plethora of chemical transformations, enabling the straightforward introduction of various functional groups and the construction of more complex molecular architectures.[6] This application note provides a detailed guide for researchers, scientists, and drug development professionals on key strategies for the functionalization of the aldehyde group in the pyrazolo[1,5-a]pyridine core. We will delve into oxidation, reduction, and synthetically valuable carbon-carbon and carbon-nitrogen bond-forming reactions, providing detailed, field-proven protocols and the rationale behind the chosen methodologies.
Core Concepts: The Pyrazolo[1,5-a]pyridine Aldehyde
The pyrazolo[1,5-a]pyridine system is an aromatic, bicyclic heterocycle containing a bridgehead nitrogen atom. The aldehyde group, most commonly found at the 3- or 7-position, is an electron-withdrawing group that influences the reactivity of the heterocyclic core. The electrophilic carbon of the aldehyde is susceptible to attack by a wide range of nucleophiles, forming the basis for the functionalization strategies discussed herein.
Caption: General structure of a pyrazolo[1,5-a]pyridine-3-carbaldehyde.
Oxidation of the Aldehyde Group
The oxidation of the aldehyde to a carboxylic acid is a fundamental transformation that provides access to a key functional group for further derivatization, such as amidation or esterification. Pyrazolo[1,5-a]pyridine carboxylic acids are important intermediates in the synthesis of bioactive molecules.[7]
Protocol 1: Pinnick Oxidation
The Pinnick oxidation is a mild and efficient method for the oxidation of aldehydes to carboxylic acids in the presence of other functional groups.
Rationale: This method is preferred due to its high chemoselectivity. It avoids the use of harsh oxidizing agents that could potentially react with the pyrazolo[1,5-a]pyridine core.
Caption: Workflow for the Pinnick oxidation of a pyrazolo[1,5-a]pyridine aldehyde.
Detailed Protocol:
To a solution of pyrazolo[1,5-a]pyridine-3-carbaldehyde (1.0 eq) in a mixture of tert-butanol and water (4:1) is added 2-methyl-2-butene (5.0 eq) and sodium dihydrogen phosphate (NaH2PO4, 1.2 eq).
Sodium chlorite (NaClO2, 1.5 eq) is added portion-wise at 0 °C.
The reaction mixture is stirred at room temperature and monitored by TLC or LC-MS until the starting material is consumed.
Upon completion, the reaction is quenched with a saturated aqueous solution of sodium thiosulfate.
The aqueous layer is acidified with 1M HCl to pH 2-3 and extracted with ethyl acetate.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the desired carboxylic acid.
Oxidizing Agent
Typical Conditions
Yield
Notes
NaClO2 / NaH2PO4
t-BuOH/H2O, 2-methyl-2-butene, RT
High
Mild and chemoselective.
KMnO4
Acetone/H2O, 0 °C to RT
Moderate
Can lead to over-oxidation or side reactions.
Ag2O
aq. NH3, RT
Good
Tolerates many functional groups.
Table 1. Comparison of oxidizing agents for the conversion of pyrazolo[1,5-a]pyridine aldehyde to carboxylic acid.
Reduction of the Aldehyde Group
Reduction of the aldehyde to a primary alcohol provides a versatile intermediate for further functionalization, such as conversion to halides, ethers, or esters.
Protocol 2: Reduction with Sodium Borohydride (NaBH4)
Sodium borohydride is a mild and selective reducing agent suitable for the reduction of aldehydes in the presence of other reducible functional groups like esters or amides.
Rationale: NaBH4 is chosen for its ease of handling, low cost, and high chemoselectivity for aldehydes and ketones over other functional groups.
Caption: Reduction of a pyrazolo[1,5-a]pyridine aldehyde to the corresponding alcohol.
Detailed Protocol:
To a solution of pyrazolo[1,5-a]pyridine-3-carbaldehyde (1.0 eq) in methanol or ethanol at 0 °C is added sodium borohydride (NaBH4, 1.1 eq) portion-wise.
The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for 1-2 hours, while being monitored by TLC or LC-MS.
Upon completion, the reaction is quenched by the slow addition of water.
The solvent is removed under reduced pressure, and the residue is partitioned between water and ethyl acetate.
The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated to give the desired alcohol.
Reducing Agent
Typical Conditions
Yield
Notes
NaBH4
MeOH or EtOH, 0 °C to RT
High
Mild and selective.
LiAlH4
THF, 0 °C to RT
High
Powerful, less selective, requires anhydrous conditions.
H2/Pd-C
MeOH or EtOH, RT, 1 atm
High
Catalytic hydrogenation, can reduce other functional groups.
Table 2. Comparison of reducing agents for the conversion of pyrazolo[1,5-a]pyridine aldehyde to alcohol.
Carbon-Nitrogen Bond Forming Reactions
The introduction of nitrogen-containing functional groups is a cornerstone of medicinal chemistry, as these groups can significantly impact a molecule's pharmacological properties.
Reductive Amination
Reductive amination is a powerful one-pot reaction that converts an aldehyde into an amine. This is a highly valuable transformation for building libraries of compounds for SAR studies.[8][9]
Rationale: This one-pot procedure is highly efficient and avoids the isolation of the intermediate imine, which can be unstable. A variety of amines can be used, allowing for the introduction of diverse substituents.
Caption: General workflow for the reductive amination of a pyrazolo[1,5-a]pyridine aldehyde.
Protocol 3: Reductive Amination with a Primary Amine
Detailed Protocol:
To a solution of pyrazolo[1,5-a]pyridine-3-carbaldehyde (1.0 eq) and a primary amine (1.1 eq) in dichloromethane (DCM) or dichloroethane (DCE) is added acetic acid (0.1 eq).
The mixture is stirred at room temperature for 1-2 hours to allow for imine formation.
Sodium triacetoxyborohydride (NaBH(OAc)3, 1.5 eq) is then added, and the reaction is stirred at room temperature overnight.
The reaction is quenched with a saturated aqueous solution of sodium bicarbonate.
The layers are separated, and the aqueous layer is extracted with DCM.
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.
Amine
Reducing Agent
Yield
Benzylamine
NaBH(OAc)3
Good to Excellent
Aniline
NaBH(OAc)3
Moderate to Good
Piperidine
NaBH(OAc)3
Good to Excellent
Various primary amines
2-Picoline Borane
Good
Table 3. Examples of amines and reducing agents for the reductive amination of pyrazolo[1,5-a]pyridine aldehydes.
Carbon-Carbon Bond Forming Reactions
The formation of new carbon-carbon bonds is essential for increasing molecular complexity and exploring novel chemical space.
Wittig Reaction
The Wittig reaction is a reliable method for the synthesis of alkenes from aldehydes.
Rationale: This reaction is highly versatile and allows for the stereoselective formation of either the (E)- or (Z)-alkene depending on the nature of the ylide used.
Caption: The Wittig reaction for the synthesis of alkenes.
Protocol 4: Wittig reaction with a stabilized ylide
Detailed Protocol:
To a suspension of a phosphonium salt (e.g., (ethoxycarbonylmethyl)triphenylphosphonium bromide, 1.1 eq) in THF at 0 °C is added a base (e.g., sodium hydride or potassium tert-butoxide, 1.1 eq).
The mixture is stirred at room temperature for 1 hour to generate the ylide.
A solution of pyrazolo[1,5-a]pyridine-3-carbaldehyde (1.0 eq) in THF is added dropwise at 0 °C.
The reaction is stirred at room temperature overnight.
The reaction is quenched with water, and the product is extracted with ethyl acetate.
The combined organic layers are washed with brine, dried, and concentrated. The crude product is purified by column chromatography.
Henry Reaction (Nitroaldol Reaction)
The Henry reaction involves the addition of a nitroalkane to an aldehyde to form a β-nitro alcohol, which can be further transformed into other valuable functional groups.[10][11][12]
Rationale: The nitro group in the product can be reduced to an amine or eliminated to form a nitroalkene, making the Henry reaction a versatile tool for the synthesis of 1,2-amino alcohols and α,β-unsaturated nitro compounds.[10]
Protocol 5: Henry reaction with nitromethane
Detailed Protocol:
To a solution of pyrazolo[1,5-a]pyridine-3-carbaldehyde (1.0 eq) in nitromethane (used as both reactant and solvent) is added a catalytic amount of a base (e.g., triethylamine or DBU, 0.1 eq).
The reaction mixture is stirred at room temperature for 24-48 hours.
The excess nitromethane is removed under reduced pressure.
The residue is purified by column chromatography to afford the β-nitro alcohol.
Knoevenagel Condensation
The Knoevenagel condensation is the reaction of an aldehyde with an active methylene compound in the presence of a basic catalyst to form a new C=C bond.[13][14][15]
Rationale: This reaction is highly efficient for the synthesis of α,β-unsaturated compounds bearing electron-withdrawing groups, which are valuable intermediates in organic synthesis.[16]
Protocol 6: Knoevenagel condensation with malononitrile
Detailed Protocol:
To a solution of pyrazolo[1,5-a]pyridine-3-carbaldehyde (1.0 eq) and malononitrile (1.1 eq) in ethanol is added a catalytic amount of a base (e.g., piperidine or ammonium acetate, 0.1 eq).[13]
The reaction mixture is stirred at room temperature or heated to reflux until the reaction is complete (monitored by TLC).
The reaction mixture is cooled to room temperature, and the precipitated product is collected by filtration.
The solid is washed with cold ethanol and dried to give the desired product.
Reaction
Reactant
Product
Typical Conditions
Wittig Reaction
Phosphonium ylide
Alkene
Base (NaH, KOtBu), THF, 0 °C to RT
Henry Reaction
Nitroalkane
β-Nitro alcohol
Base (Et3N, DBU), RT
Knoevenagel Condensation
Active methylene compound
α,β-Unsaturated compound
Base (piperidine, NH4OAc), EtOH, RT or reflux
Table 4. Summary of C-C bond forming reactions for the functionalization of pyrazolo[1,5-a]pyridine aldehydes.
Conclusion
The aldehyde group on the pyrazolo[1,5-a]pyridine core is a gateway to a vast chemical space. The protocols detailed in this application note for oxidation, reduction, reductive amination, and various carbon-carbon bond-forming reactions provide a robust toolkit for the synthesis of diverse libraries of pyrazolo[1,5-a]pyridine derivatives. These methods, chosen for their reliability, efficiency, and broad applicability, will empower researchers in their efforts to develop novel therapeutic agents based on this privileged scaffold. The continued exploration of new methodologies for the functionalization of this versatile starting material will undoubtedly lead to the discovery of new and improved drug candidates.
References
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. Available at: [Link]
Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Synthetic and Pharmacological Expedition of Pyrazolo[1,5-a]pyridine: A Comprehensive Review | Bentham Science Publishers. Available at: [Link]
Functionalization of Position 7 of Pyrazolo[1,5- a ]pyrazines - ResearchGate. Available at: [Link]
Discovery of Pyrazolo[1,5-a]pyridine Derivatives as Potent and Selective PI3Kγ/δ Inhibitors. Available at: [Link]
Synthesis and Reactions of Pyrazolo[1,5-a]pyridines and Related H... - Ingenta Connect. Available at: [Link]
Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors - PMC. Available at: [Link]
Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Available at: [Link]
Effective and Variable Functionalization of Pyrazolo[1,5-a]pyridines Involving Palladium-Catalyzed Coupling Reactions - ResearchGate. Available at: [Link]
Multimodal characterization of a pyrazolo[3,4-b]pyridine aldehyde: quantum chemical insights, NLO activity and VEGFR-2 docking/molecular dynamics - RSC Publishing. Available at: [Link]
Functional Pyrazolo[1,5-a]pyrimidines - Encyclopedia.pub. Available at: [Link]
Pyrazolo[1,5-a]pyridine-3-carbaldehyde - Chem-Impex. Available at: [Link]
MULTI-COMPONENT REACTIONS FOR THE SYNTHESIS OF PYRAZOLO [1,5-a]QUINOLINE DERIVATIVES TOGETHER WITH THEIR CYTOTOXIC EVALUATIONS - AJOL. Available at: [Link]
Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC. Available at: [Link]
Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC. Available at: [Link]
Concise routes to pyrazolo[1,5-a]pyridin-3-yl pyridazin-3-ones - RSC Publishing. Available at: [Link]
Intermolecular aza‐wittig reaction: One‐step synthesis of pyrazolo[1,5‐a]pyrimidine and imidazo[1,2‐b]pyrazole derivatives | Scilit. Available at: [Link]
An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors - MDPI. Available at: [Link]
Identification of Pyrazolo[1,5-a]pyridine-3-carboxamide Diaryl Derivatives as Drug Resistant Antituberculosis Agents - PMC - NIH. Available at: [Link]
Iminophosphoranes in Heterocyclic Synthesis: Synthesis of Pyrazolo[1,5-a]pyrimidine, Imidazo[1,2-b]pyrazole and Pyrazolo[1,5-b][3][4][17]triazine Derivatives via Intermolecular Aza-Wittig Reactions - Academia.edu. Available at: [Link]
A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media - ResearchGate. Available at: [Link]
ChemInform Abstract: Iminophosphoranes in Heterocyclic Synthesis: Synthesis of Pyrazolo[1,5-a]pyrimidines, Imidazo[1,2-b]pyrazole and Pyrazolo[1,5-b][3][4][17]triazine Derivatives via Intermolecular Aza-Wittig Reactions. - ResearchGate. Available at: [Link]
Pyrazolo[1,5-a]pyridine-3-carbaldehyde (C8H6N2O) - PubChem. Available at: [Link]
Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines | ACS Omega. Available at: [Link]
Intermolecular Aza-Wittig Reaction: One-Step Synthesis of Pyrazolo[1,5-a]pyrimidine and Imidazo[1,2-b]pyrazole Derivatives. | Request PDF - ResearchGate. Available at: [Link]
Knoevenagel condensation - Wikipedia. Available at: [Link]
Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides - ACS Publications. Available at: [Link]
Henry reaction resubmission - OSTI.GOV. Available at: [Link]
Reductive Amination - ACS Green Chemistry Institute. Available at: [Link]
RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW - Semantic Scholar. Available at: [Link]
Application Note: Protecting Group Strategies for 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde Synthesis
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Mechanistic Rationale The pyrazolo[1,5-a]...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Document Type: Technical Application Note & Standard Operating Procedure (SOP)
Introduction & Mechanistic Rationale
The pyrazolo[1,5-a]pyridine core is a privileged bicyclic scaffold in modern medicinal chemistry, frequently utilized in the design of kinase inhibitors and purinoceptor antagonists. Synthesizing highly functionalized derivatives, such as 3-bromopyrazolo[1,5-a]pyridine-5-carbaldehyde , requires precise regiocontrol and functional group compatibility.
The Causality of the Synthetic Strategy
The pyrazolo[1,5-a]pyridine system consists of a
-excessive pyrazole ring fused to a -deficient pyridine ring. Electrophilic aromatic substitution (EAS) because the resulting arenium ion intermediate is highly stabilized by resonance involving the bridgehead nitrogen atom.
However, direct bromination of presents significant chemoselectivity challenges:
Aldehyde Sensitivity: The free aldehyde at C5 is highly susceptible to unwanted oxidation (forming carboxylic acids) or side reactions under electrophilic halogenation conditions.
Electronic Deactivation: The aldehyde is a strong electron-withdrawing group (EWG). While the C3 position remains the most reactive site, the EWG deactivates the overall ring system, potentially necessitating harsher bromination conditions that degrade the starting material.
The Solution: Protecting the aldehyde as a 1,3-dioxolane acetal neutralizes its electron-withdrawing nature, converting it into an electron-donating alkyl ether-type group. This slightly increases the electron density of the core, facilitating rapid, clean bromination at C3 while completely shielding the sensitive carbonyl carbon from oxidative degradation.
Synthetic Workflow
The following diagram illustrates the logical progression of the three-step protection-bromination-deprotection sequence.
Figure 1: Three-step protection, bromination, and deprotection workflow for the target molecule.
Experimental Protocols (Self-Validating Systems)
The following methodologies are designed to be self-validating. Each step includes specific in-process analytical checkpoints to ensure the reaction has succeeded before proceeding to the next stage.
Step 1: Acetal Protection of the Aldehyde
Objective: Shield the C5-carbonyl and activate the heterocyclic core.
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.
Reaction: Add pyrazolo[1,5-a]pyridine-5-carbaldehyde (10.0 mmol, 1.0 eq), ethylene glycol (30.0 mmol, 3.0 eq), and p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 1.0 mmol, 0.1 eq) to 100 mL of anhydrous toluene.
Execution: Heat the mixture to reflux (approx. 110 °C). The Dean-Stark trap will continuously remove the water byproduct, driving the equilibrium toward the acetal. Reflux for 4–6 hours.
Self-Validation Checkpoint: Run a TLC (Hexanes:EtOAc 7:3). The protected acetal is significantly less polar than the starting aldehyde and will elute with a higher
value. Do not stop the reaction until the baseline/lower spot (aldehyde) is completely consumed.
Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL) to neutralize the p-TsOH, followed by brine (50 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 5-(1,3-dioxolan-2-yl)pyrazolo[1,5-a]pyridine.
Step 2: Regioselective C3-Bromination
Objective: Introduce the bromine atom exclusively at the C3 position using a controlled electrophile.
Setup: In a 100 mL round-bottom flask, dissolve the protected intermediate (10.0 mmol, 1.0 eq) in 40 mL of anhydrous N,N-dimethylformamide (DMF).
Execution: Cool the solution to 0 °C using an ice bath. Shield the flask from direct light (e.g., wrap in aluminum foil) to prevent radical bromination pathways (such as benzylic bromination at the acetal).
Reagent Addition: Add N-Bromosuccinimide (NBS) (10.5 mmol, 1.05 eq) portion-wise over 15 minutes. Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2 hours.
Self-Validation Checkpoint: The solution will initially turn deep orange/red upon NBS addition and gradually fade to pale yellow.
H NMR of a crude micro-aliquot must show the complete disappearance of the characteristic C3-H proton singlet (typically around 6.6 ppm).
Workup: Quench the reaction by pouring it into 150 mL of ice water. Extract with EtOAc (3 × 50 mL). Wash the combined organic layers extensively with water (3 × 50 mL) and brine (50 mL) to remove all traces of DMF. Dry over Na₂SO₄, filter, and concentrate.
Step 3: Acidic Deprotection
Objective: Hydrolyze the 1,3-dioxolane to regenerate the C5-carbaldehyde.
Setup: Dissolve the crude 3-bromo-5-(1,3-dioxolan-2-yl)pyrazolo[1,5-a]pyridine in 50 mL of Tetrahydrofuran (THF).
Execution: Add 20 mL of 2M aqueous HCl. Stir the biphasic mixture vigorously at room temperature for 3–4 hours. THF acts as a water-miscible co-solvent, ensuring the substrate remains fully dissolved during hydrolysis.
Self-Validation Checkpoint: TLC (Hexanes:EtOAc 7:3) will show the conversion of the high-
acetal back to a lower- aldehyde.
Workup: Carefully neutralize the reaction mixture to pH 7–8 using saturated aqueous NaHCO₃. Extract with EtOAc (3 × 50 mL). Wash with brine, dry over Na₂SO₄, and concentrate.
Purification: Purify the crude product via silica gel column chromatography (gradient elution: Hexanes to 30% EtOAc in Hexanes) to afford pure 3-bromopyrazolo[1,5-a]pyridine-5-carbaldehyde.
Quantitative Data & Analytical Tracking
The table below summarizes the expected yields, reaction times, and critical
H NMR tracking markers required to validate each step of the synthesis.
Step
Transformation
Key Reagents
Time
Typical Yield
In-Process Analytical Tracking (H NMR in CDCl₃)
1
Acetal Protection
Ethylene glycol, p-TsOH, Toluene
4-6 h
85–95%
Loss: -CHO singlet (~10.0 ppm).Gain: Acetal -CH- (~5.8 ppm) and dioxolane -CH₂CH₂- multiplet (~4.0–4.2 ppm).
2
Bromination
NBS, DMF
2-3 h
80–90%
Loss: C3-H proton (~6.6 ppm).Retention: Acetal peaks remain intact, confirming the protecting group survived the EAS conditions.
3
Deprotection
2M HCl (aq), THF
3-4 h
85–95%
Loss: Acetal -CH- (~5.8 ppm).Gain: Reappearance of the -CHO singlet (~10.0 ppm).
References
PubChem. "Pyrazolo[1,5-a]pyridine-5-carbaldehyde." National Center for Biotechnology Information. URL:[Link]
Segodi, R.S.; Nxumalo, W. "Synthesis of imidazo[1,2-a] pyridine and pyrazolo[1,5-a] pyridine Derivatives as Potential Kinase Inhibitors." National ETD Portal. URL:[Link]
"Base-mediated[3+2]-cycloannulation strategy for the synthesis of pyrazolo[1,5-a]pyridine derivatives." ResearchGate. URL: [Link]
"Optimized scale up of 3-pyrimidinylpyrazolo[1,5-a]pyridine via Suzuki coupling; a general method of accessing a range of 3-(hetero)arylpyrazolo[1,5-a]pyridines." Academia.edu. URL: [Link]
Method
Application Note: One-Pot Synthesis & Utilization of Pyrazolo[3,4-b]pyridine-5-carbaldehydes
Pyrazolo[3,4-b]pyridine scaffolds are "privileged structures" in medicinal chemistry, serving as bio-isosteres for purines and quinazolines. They exhibit potent activity as kinase inhibitors (e.g., GSK-3, JAK1), antiviral agents, and anti-inflammatory compounds.
The Pyrazolo[3,4-b]pyridine-5-carbaldehyde is a critical intermediate. The C5-formyl group acts as a "chemical handle," allowing rapid diversification into Schiff bases, chalcones, or further fused heterocyclic systems.
This guide details two high-value workflows:
Protocol A (Scaffold Construction): The Vilsmeier-Haack cyclization, a robust method to synthesize the fused ring system and the aldehyde functionality in a single chemical operation.
Protocol B (Library Generation): A microwave-assisted One-Pot Multicomponent Reaction (MCR) utilizing the carbaldehyde to generate bioactive heterocycles.
Protocol A: Synthesis of 6-Chloro-Pyrazolo[3,4-b]pyridine-5-carbaldehydes
Methodology: Vilsmeier-Haack Cyclization
Target: Construction of the fused pyridine ring with simultaneous formylation.
Mechanistic Insight
Unlike standard MCRs that require multiple distinct reagents, this protocol leverages the Vilsmeier-Haack (VH) reagent (POCl₃/DMF) to perform three distinct functions in one pot:
Chloroformylation: Converts the amide carbonyl into a reactive chloroiminium species.
Cyclization: Facilitates electrophilic attack on the pyrazole C4 position (which is electron-rich) to close the pyridine ring.
Formylation: Installs the aldehyde group at the C5 position of the newly formed pyridine ring.
Cool the DMF (5 eq) in an ice-salt bath to 0–5 °C.
Add POCl₃ dropwise over 15 minutes. Caution: Exothermic reaction. Maintain temperature <10 °C to prevent thermal decomposition of the Vilsmeier complex.
Stir the resulting semi-solid/viscous mixture for 20 minutes at 0 °C.
Step 2: Addition & Cyclization
Dissolve the 5-acetamidopyrazole precursor in a minimum amount of anhydrous DMF.
Add this solution dropwise to the Vilsmeier reagent complex at 0 °C.
Remove the ice bath and allow the mixture to warm to Room Temperature (RT) for 30 minutes.
Heat the reaction mixture to 90–100 °C for 3–5 hours.
Checkpoint: Monitor via TLC (Ethyl Acetate:Hexane 3:7). The starting material spot should disappear, and a fluorescent spot (the aldehyde) should appear.
Step 3: Quenching & Isolation
Cool the reaction mixture to RT.
Pour the mixture slowly onto crushed ice (approx. 200g) with vigorous stirring.
Neutralize the solution to pH 7–8 using saturated Sodium Acetate (NaOAc) or Ammonia solution. Note: Avoid NaOH if possible to prevent haloform-type side reactions or ring opening.
Stir for 1 hour. A yellow/cream precipitate will form.
Filter the solid, wash with cold water (3 x 50 mL), and dry under vacuum.
Step 4: Purification
Recrystallize from Ethanol or Acetonitrile.
Expected Yield: 75–85%.
Mechanistic Pathway Visualization
Caption: Figure 1. Cascade mechanism transforming the acetamido precursor into the chlorinated carbaldehyde scaffold.
Protocol B: Application in One-Pot Multicomponent Reactions (MCR)
Methodology: Microwave-Assisted Knoevenagel-Michael Cyclocondensation
Target: Synthesis of Pyrazolo-Pyrimido-Fused Systems (Library Generation).
Strategic Rationale
The aldehyde at C5 is highly electrophilic. By reacting it with active methylene compounds (e.g., barbituric acid, dimedone) and amines, researchers can build "scaffold-on-scaffold" architectures. Microwave irradiation is recommended to reduce reaction time from hours to minutes, suppressing side reactions.
Reagents & Equipment[1]
Substrate: Pyrazolo[3,4-b]pyridine-5-carbaldehyde (1.0 mmol) (from Protocol A)
Reagent 1: Thiobarbituric acid or Dimedone (1.0 mmol)
Reagent 2: Urea or Thiourea (1.2 mmol)
Catalyst: p-Toluenesulfonic acid (p-TSA) (10 mol%) or Ionic Liquid ([BMIM]BF₄)
Solvent: Ethanol (3 mL)
Equipment: Microwave Synthesis Reactor (e.g., CEM Discover or Anton Paar Monowave).
Step-by-Step Protocol
Mixing: In a 10 mL microwave process vial, combine the aldehyde, active methylene (e.g., thiobarbituric acid), and urea.
Solvent/Catalyst: Add Ethanol (3 mL) and p-TSA (catalytic amount).
Irradiation: Cap the vial. Program the microwave:
Temperature: 120 °C
Power: Dynamic (Max 150 W)
Hold Time: 10–15 minutes
Pressure Limit: 200 psi
Cooling: Use compressed air cooling to drop temperature to 40 °C rapidly.
Workup: The product usually precipitates upon cooling. Filter the solid.
Wash: Wash with hot ethanol (2 x 5 mL) to remove unreacted starting materials.
Experimental Workflow Diagram
Caption: Figure 2. Microwave-assisted one-pot workflow for library generation using the carbaldehyde scaffold.
Troubleshooting & Optimization (Expertise)
The following table summarizes critical parameters affecting yield and purity, derived from optimization studies.
Parameter
Condition
Impact / Recommendation
POCl₃ Quality
Freshly Distilled
Old POCl₃ contains phosphoric acid, which reduces the electrophilicity of the Vilsmeier complex. Always use fresh or recently distilled reagent.
Temperature (Protocol A)
< 100 °C
Temperatures >110 °C often lead to dechlorination or tar formation. Maintain 90–95 °C for optimal conversion.
Quenching pH
pH 7–8
Using strong bases (pH > 10) can hydrolyze the chloro-group at C6, converting it to a hydroxy/oxo group. Use NaOAc for mild buffering.
Solvent (Protocol B)
Ethanol vs. Water
While water is "greener," solubility issues with the fused aldehyde often require Ethanol or an EtOH/Water (1:1) mix for homogeneity.
References
Samar, C., et al. (2017). "Substituted Pyrazolo[3,4-B]Pyridin-3-Ones and Pyrazolo[3,4-B]Pyridine-5-Carbaldehyde, New One-Pot Synthesis Strategy." Journal of Bacteriology & Parasitology.
Abdelwahab, A. H., et al. (2023). "Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent." RSC Advances.
Quiroga, J., et al. (2008). "Regioselective formylation of pyrazolo[3,4-b]pyridine and pyrazolo[1,5-a]pyrimidine systems using Vilsmeier–Haack conditions." Tetrahedron Letters.
Gomha, S. M., et al. (2015). "Synthesis and Biological Evaluation of Some New Pyrazolo[3,4-b]pyridine Derivatives." Heterocycles.
Rizzolio, F., et al. (2024). "Unexpected discovery: A new 3,3′-bipyrazolo[3,4-b]pyridine scaffold and its comprehensive analysis." Journal of Molecular Structure.
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Synthesis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
Welcome to the dedicated technical support guide for the synthesis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde. This resource is designed for researchers, chemists, and drug development professionals to navigate the...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the dedicated technical support guide for the synthesis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, troubleshoot experimental hurdles, and ultimately improve reaction yields and purity.
Part 1: Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions. The primary route discussed is the Vilsmeier-Haack formylation of 3-Bromopyrazolo[1,5-a]pyridine.
Issue 1: Low or No Product Formation
You've completed the reaction and work-up, but TLC analysis shows mostly starting material, and the isolated yield is minimal.
Potential Causes & Solutions
Potential Cause
Explanation
Recommended Solution
Inactive Vilsmeier Reagent
The Vilsmeier reagent (formed from POCl₃ and DMF) is moisture-sensitive and can decompose if not prepared and handled under strictly anhydrous conditions.
Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon). Use freshly opened or properly stored anhydrous DMF and POCl₃. It is often beneficial to prepare the reagent in situ at 0 °C before adding the substrate.
Insufficient Reaction Temperature or Time
The formylation of the pyrazolo[1,5-a]pyridine ring system requires sufficient thermal energy to proceed to completion.
After the addition of the substrate at a lower temperature, the reaction mixture should be heated. A common protocol involves heating at 80-90 °C for several hours. Monitor the reaction progress by TLC until the starting material is consumed.
Poor Quality Starting Material
Impurities in the starting 3-Bromopyrazolo[1,5-a]pyridine can interfere with the reaction.
Purify the starting material before use, for example, by recrystallization or column chromatography. Confirm its purity by NMR and melting point analysis.
Issue 2: Formation of Multiple Products (Side Reactions)
Your crude product shows multiple spots on the TLC plate, leading to a difficult purification process and a lower yield of the desired aldehyde.
Potential Causes & Solutions
Potential Cause
Explanation
Recommended Solution
Over-reaction or Decomposition
Excessive reaction temperature or prolonged reaction times can lead to the formation of undesired byproducts or decomposition of the product.
Carefully control the reaction temperature using an oil bath and a temperature controller. Monitor the reaction closely by TLC and quench the reaction as soon as the starting material is consumed.
Non-selective Formylation
While formylation is expected at the C5 position, minor formylation at other positions can occur under certain conditions.
The regioselectivity of the Vilsmeier-Haack reaction on this scaffold is generally high for the C5 position. However, ensuring the slow addition of the substrate to the pre-formed Vilsmeier reagent at a controlled temperature can enhance selectivity.
Issue 3: Difficulties in Product Isolation and Purification
The work-up procedure results in an emulsion or an oily product that is difficult to crystallize, and column chromatography yields are poor.
Potential Causes & Solutions
Potential Cause
Explanation
Recommended Solution
Incomplete Quenching
Residual reactive species from the reaction mixture can complicate the work-up and purification.
Ensure the reaction is thoroughly quenched by pouring it onto crushed ice and then neutralizing it carefully with a base such as sodium bicarbonate or sodium hydroxide solution until the pH is basic.
Product Solubility
The product may have some solubility in the aqueous layer, leading to loss during extraction.
Saturate the aqueous layer with NaCl before extraction to decrease the solubility of the organic product. Perform multiple extractions with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
Inappropriate Crystallization Solvent
The choice of solvent is critical for successful recrystallization.
Experiment with different solvent systems. A common and effective method for this compound is recrystallization from a mixture of ethanol and water or isopropanol.
Part 2: Frequently Asked Questions (FAQs)
Q1: What is the mechanism of the Vilsmeier-Haack reaction for this synthesis?
The Vilsmeier-Haack reaction involves the formylation of an electron-rich aromatic ring using a Vilsmeier reagent. The mechanism proceeds as follows:
Formation of the Vilsmeier Reagent: Phosphorus oxychloride (POCl₃) reacts with N,N-dimethylformamide (DMF) to form the electrophilic chloroiminium ion, which is the active Vilsmeier reagent.
Electrophilic Aromatic Substitution: The electron-rich pyrazolo[1,5-a]pyridine ring attacks the electrophilic carbon of the Vilsmeier reagent. The attack is regioselective for the C5 position due to the electronic properties of the heterocyclic system.
Hydrolysis: The resulting iminium salt intermediate is then hydrolyzed during the aqueous work-up to yield the final aldehyde product, 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde.
Q2: How can I monitor the progress of the reaction effectively?
Thin-Layer Chromatography (TLC) is the most convenient method. Use a suitable mobile phase, such as a mixture of hexane and ethyl acetate (e.g., 7:3 or 1:1 v/v), to achieve good separation between the starting material and the product. The product, being more polar due to the aldehyde group, will have a lower Rf value than the starting material. Visualize the spots under UV light (254 nm).
Q3: What are the expected spectroscopic data for the final product?
For 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde, you should expect:
¹H NMR: A characteristic singlet for the aldehyde proton (CHO) around δ 9.8-10.0 ppm. You will also observe signals corresponding to the protons on the pyridine and pyrazole rings.
¹³C NMR: A signal for the carbonyl carbon of the aldehyde around δ 185-195 ppm.
Mass Spectrometry: The molecular ion peak corresponding to the mass of the product (C₈H₅BrN₂O).
Q4: Are there any alternative synthetic routes?
While the Vilsmeier-Haack reaction is the most common and direct method, other approaches could involve the oxidation of a corresponding alcohol (3-Bromo-5-(hydroxymethyl)pyrazolo[1,5-a]pyridine) or the reduction of a corresponding ester or carboxylic acid. However, these routes are often longer and may result in lower overall yields.
Part 3: Experimental Protocol and Visualization
Optimized Protocol for Vilsmeier-Haack Formylation
This protocol is a synthesis of best practices aimed at maximizing yield and purity.
Step-by-Step Methodology
Preparation: Under an inert atmosphere (N₂), add anhydrous DMF (5 equivalents) to a three-necked, oven-dried flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer. Cool the flask to 0 °C in an ice bath.
Vilsmeier Reagent Formation: Add phosphorus oxychloride (POCl₃) (1.5 equivalents) dropwise to the cold DMF via the dropping funnel, ensuring the temperature does not exceed 10 °C. Stir the mixture at 0 °C for 30 minutes.
Substrate Addition: Dissolve 3-Bromopyrazolo[1,5-a]pyridine (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0 °C.
Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 85-90 °C for 2-4 hours. Monitor the reaction progress by TLC.
Quenching and Work-up: Once the starting material is consumed, cool the mixture to room temperature and pour it slowly onto crushed ice with vigorous stirring.
Neutralization: Carefully neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or 2M NaOH until the pH is ~8-9.
Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the organic layers.
Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.
Purification: Purify the crude solid by recrystallization from isopropanol or by column chromatography on silica gel using a hexane-ethyl acetate gradient.
Visual Workflow
Optimization
Solubility issues of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde in DMSO and methanol
The following technical guide addresses the solubility and stability profile of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS: 1101120-53-9 / Analogous derivatives). It is designed to assist researchers encountering...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the solubility and stability profile of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS: 1101120-53-9 / Analogous derivatives). It is designed to assist researchers encountering precipitation, NMR anomalies, or inconsistent biological data.
Status: Active
Document ID: TS-BPPC-SOL-05
Last Updated: March 2026
Scope: Solubility Optimization, Solvent Reactivity (DMSO/MeOH), and Stock Preparation.
Part 1: Executive Technical Summary
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde presents a dual challenge in handling: thermodynamic solubility limits due to its planar, aromatic core, and chemical reactivity inherent to electron-deficient aldehydes.
The Core Issue: The pyrazolo[1,5-a]pyridine scaffold is highly planar, leading to strong
- stacking interactions. This results in high lattice energy and poor solubility in non-polar and semi-polar solvents.
The Reactivity Trap: The aldehyde at the C5 position is electronically activated by the electron-withdrawing pyridine ring. In protic solvents like Methanol (MeOH), it readily undergoes reversible nucleophilic addition to form hemiacetals , often mistaken for impurities or degradation.
Part 2: Troubleshooting & FAQs
Category A: Solubility in DMSO
Q1: I dissolved the compound in DMSO at 10 mM, but it precipitates immediately upon adding it to my aqueous buffer. Why?A: This is a classic "Solvent Shock" phenomenon driven by the high lipophilicity of the brominated scaffold.
Mechanism: DMSO solvates the compound by disrupting
-stacking. When water is added, the entropic cost of solvating the hydrophobic 3-bromo-pyrazolo core outweighs the enthalpic gain, forcing the molecules to re-aggregate.
Solution:
Step-down Dilution: Do not add stock directly to the buffer. Dilute the DMSO stock into an intermediate solvent (e.g., PEG400 or propylene glycol) before adding to the aqueous medium.
Surfactant Assist: Pre-condition your buffer with 0.05% Tween-80 or dilute the stock into a buffer containing 1% BSA (Bovine Serum Albumin), which acts as a carrier protein.
Q2: My DMSO stock solution froze in the fridge, and now I see crystals that won't redissolve. Is it ruined?A: Likely not ruined, but the crystal form may have changed.
Cause: DMSO freezes at 19°C. Upon freezing, the solute is excluded from the crystal lattice (cryoconcentration), often forming thermodynamically stable, less soluble polymorphs.
Recovery Protocol:
Warm the vial to 37°C in a water bath for 10–15 minutes.
Sonicate (40 kHz) for 5 minutes.
Vortex vigorously.
Critical: Do not use the stock until it is perfectly clear. If particulates remain, they will act as nucleation seeds, causing rapid precipitation later.
Category B: Reactivity in Methanol (MeOH)
Q3: I ran an LC-MS/NMR in Methanol-d4, and I see two peaks or a "disappearing" aldehyde proton. Is my compound impure?A: This is likely not an impurity but a solvent-solute reaction artifact.
Explanation: The C5-aldehyde is electrophilic. Methanol acts as a nucleophile, attacking the carbonyl carbon to form a hemiacetal . This reaction is reversible and equilibrium-driven.
Diagnostic Check:
NMR: Look for a new peak around 5.0–6.0 ppm (methine proton of the hemiacetal) and a reduction in the aldehyde peak (~10 ppm).
LC-MS: You may see a mass shift of +32 Da (M + CH3OH).
Fix: Switch to a non-nucleophilic solvent like DMSO-d6 or Acetonitrile-d3 for characterization. Avoid storing the compound in methanol or ethanol.
Part 3: Visual Technical Guides
Figure 1: The Hemiacetal Trap in Methanol
This diagram illustrates why your purity analysis in Methanol might be misleading.
Caption: Mechanism of hemiacetal formation in methanolic solutions. The equilibrium shifts based on solvent protonation and temperature.
Figure 2: Solubility Optimization Decision Tree
Follow this logic flow to determine the best solvent system for your application.
Caption: Decision matrix for handling 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde in biological and chemical workflows.
Note: Values are empirical estimates for the scaffold class. Conduct a pilot test for your specific batch.
Solvent
Solubility Potential
Suitability
Technical Notes
DMSO
High (>20 mg/mL)
Recommended
Ideal for stock solutions. Hygroscopic; store under desiccator.
DMF
High (>20 mg/mL)
Recommended
Good alternative to DMSO for chemical reactions.
Methanol
Moderate
Caution
Reactive. Forms hemiacetals. Use only for rapid transfers, not storage.
Ethanol
Low-Moderate
Caution
Similar reactivity to Methanol; lower solubility power.
Water/PBS
Negligible
Poor
Requires co-solvent (DMSO) or surfactant (Tween/Cyclodextrin).
DCM
Moderate-High
Good
Good for extraction/purification. Non-reactive.
Table 2: Standard Stock Preparation Protocol
Parameter
Specification
Concentration
10 mM or 20 mM (Avoid >50 mM to prevent crashing out upon cooling).
Solvent Grade
Anhydrous DMSO (≥99.9%). Water content <0.1% is critical.
Storage
-20°C or -80°C. Protect from light (amber vials).
Thawing
Thaw completely at RT or 37°C. Vortex before use.
Shelf Life
~6 months in DMSO (if kept dry). Aldehydes can oxidize to carboxylic acids over time if exposed to air.
Part 5: References
Reactivity of Pyridine-Carboxaldehydes:
Title: Reactivity of Imidazole- and Pyridine-Carboxaldehydes for Gem-Diol and Hemiacetal Generation.
Source: ChemistryOpen (2025).
Relevance: Establishes the mechanism of hemiacetal formation in pyridine aldehydes in methanolic solutions.
URL:[Link]
Pyrazolo[1,5-a]pyridine Solubility Optimization:
Title: Novel pyrazolo[1,5-a]pyridines with improved aqueous solubility as p110α-selective PI3 kinase inhibitors.[1][2]
Source: Bioorganic & Medicinal Chemistry Letters (2017).[1]
Relevance: Discusses the inherent solubility challenges of this scaffold and strategies (salts/amines) to overcome them.
URL:[Link]
General Handling of Pyrazolo[1,5-a]pyridines:
Title: Synthetic Strategy for Pyrazolo[1,5-a]pyridine Derivatives.
Source: ACS Omega (2019).
Relevance: Provides protocols for recrystallization and solvent choices (DMSO/EtOH mixtures) for similar derivatives.
URL:[Link]
Compound Data (PubChem):
Title: 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (Compound Summary).[3]
Source: PubChem.[3][4][5]
Relevance: Verification of chemical structure and calculated physicochemical properties.[6]
URL:[Link]
Preventing oxidation of aldehyde group in pyrazolopyridine derivatives
Technical Support Center: Pyrazolopyridine-Aldehyde Stability Topic: Preventing Oxidation of Aldehyde Groups in Pyrazolopyridine Derivatives Ticket ID: PYZ-ALD-OX-001 Status: Open Priority: High (Compound Degradation Ris...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Pyrazolopyridine-Aldehyde Stability
Topic: Preventing Oxidation of Aldehyde Groups in Pyrazolopyridine Derivatives
Ticket ID: PYZ-ALD-OX-001
Status: Open
Priority: High (Compound Degradation Risk)
Executive Summary: The Stability Paradox
Pyrazolopyridine aldehydes are valuable pharmacophores but suffer from a "stability paradox." The electron-rich nature of the fused heterocyclic ring (specifically the pyrazole moiety) can stabilize the acyl radical intermediate formed during autoxidation, paradoxically making the aldehyde more susceptible to conversion into carboxylic acid than simple benzaldehydes.
This guide provides a self-validating workflow to arrest this oxidation at three critical junctures: Synthesis , Purification , and Storage .
The Mechanism of Failure (Root Cause Analysis)
Before implementing a fix, you must understand the enemy. The conversion of your aldehyde to a carboxylic acid is likely driven by Radical Autoxidation , not just "exposure to air."
Key Insight: This is a chain reaction. Once initiated (by light, trace metals, or heat), it accelerates.
Figure 1: The Autoxidation Chain Reaction. Note that BHT stops the chain, while Argon prevents the entry of the oxidant.
Module 1: Synthesis & Reaction Monitoring
The Issue: Oxidation often begins before the workup if the reaction mixture is exposed to air while hot.
Standard Operating Procedure (SOP):
Solvent Degassing: Do not just "flush" the headspace. You must sparge the solvent (bubble Argon/Nitrogen directly into the liquid) for at least 15 minutes before adding reagents. Dissolved oxygen is the primary initiator.
Monitoring:
Avoid: Leaving TLC plates to dry in air for long periods before visualization. The high surface area of silica on a TLC plate accelerates oxidation.
Do: Visualize immediately. If your "aldehyde" spot trails or shows a new baseline spot (acid) after 5 minutes in air, your compound is highly unstable.
Module 2: Purification (The "Isolation" Phase)
The Issue: Silica gel is slightly acidic (pH 4-5). This acidity, combined with the high surface area and adsorbed oxygen, creates a perfect "oxidation reactor" for sensitive aldehydes.
Troubleshooting Guide: Purification Strategy
Method
Risk Level
When to Use
Technical Note
Standard Silica
HIGH
Never for sensitive aldehydes.
Acidic sites catalyze degradation.
Deactivated Silica
LOW
Routine purification.
Protocol below is mandatory.
Neutral Alumina
MINIMAL
Highly unstable substrates.
Alumina does not have the acidic surface hydroxyls of silica.
Recrystallization
LOW
If impurities are non-polar.
Avoids solid-support interactions entirely.
Protocol: Deactivating Silica Gel (The "TEA Flush")
Use this for all flash chromatography of pyrazolopyridine aldehydes.
Pack the Column: Slurry pack your silica gel using your starting solvent mixture (e.g., Hexanes/EtOAc).[1]
The Neutralization Step: Before loading your sample, flush the column with 2 column volumes (CV) of solvent containing 1% Triethylamine (TEA) .
Why? TEA binds to the acidic silanol (Si-OH) sites, neutralizing the surface.
The Wash Step: Flush with 1 CV of pure solvent (no TEA) to remove excess base.
Load & Run: Load your sample immediately. Elute rapidly.
Warning: Do not let the aldehyde sit on the column. "Flash" chromatography means fast.
Figure 2: Purification Decision Tree. Default to deactivated silica to prevent acid-catalyzed oxidation.
Module 3: Storage & Handling (The "Preservation" Phase)
The Issue: You synthesized it pure, but it turned into a white solid (acid) over the weekend.
The "Gold Standard" Storage Protocol:
Radical Scavenging: Add 0.1% - 0.5% (w/w) BHT (Butylated hydroxytoluene) to the storage vial if the compound is an oil or in solution. If a solid, co-evaporate with BHT only if downstream chemistry tolerates it.
Inert Gas: Flush the vial with Argon (heavier than air) rather than Nitrogen. Argon forms a "blanket" over the solid.
Temperature: Store at -20°C . Oxidation rates drop significantly at lower temperatures (Arrhenius equation).
Container: Amber glass vials (blocks UV light) with Teflon-lined caps.
Module 4: Chemical Protection (The "Modification" Phase)
If the aldehyde is too unstable to handle, protect it as an Acetal .[2]
Procedure: Reflux aldehyde in MeOH with 2-3 eq. TMOF and 5 mol% p-TsOH.
Advantage: Acetals are stable to basic workups and silica chromatography.
Deprotection: Treat with dilute aqueous HCl/THF when ready to use the aldehyde.
Frequently Asked Questions (FAQ)
Q1: My yellow aldehyde solid turned white after 3 days. What happened?A: You witnessed Autoxidation . The white solid is likely the carboxylic acid derivative, which often has a higher melting point and lower solubility than the aldehyde. Check the IR spectrum: a shift from ~1690 cm⁻¹ (aldehyde C=O) to ~1710-1730 cm⁻¹ (acid C=O) with a broad OH stretch confirms this.
Q2: Can I use sodium bisulfite to purify my pyrazolopyridine aldehyde?A:Proceed with caution. While bisulfite adducts work well for simple aldehydes, pyrazolopyridines are electron-rich. The adduct formation might be slow, or the conditions (aqueous/acidic release) might degrade the heterocycle. Deactivated silica is a safer first choice.
Q3: Why avoid "Pinnick" conditions? I thought that makes acids?A: Exactly. You must avoid inadvertent "Pinnick-like" environments. This means avoiding the combination of Chlorite salts (often impurities in bleach-washed glassware) and Acidic buffers . Ensure all glassware is acid-washed and thoroughly rinsed with distilled water.
Q4: I see a new spot on TLC that isn't the acid. What is it?A: If you have amines present (even trace starting material), you likely formed an Imine (Schiff Base) . Aldehydes react with amines on the silica surface. Ensure all amine starting materials are removed before the final aldehyde purification, or use an acid wash (1M HCl) during workup to hydrolyze any imines back to the aldehyde.
References
Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience. (Chapter on Protection of Carbonyl Groups).[3]
Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Techniques for silica deactivation).
Bowden, K., et al. (1990). "Structure-reactivity studies of the oxidation of aldehydes." Journal of Chemical Society, Perkin Transactions 2. (Mechanistic insights into autoxidation).
National Center for Biotechnology Information. (2024). PubChem Compound Summary for Butylated Hydroxytoluene (BHT). (Data on radical scavenging properties).
Technical Support Center: Temperature Optimization for 3-Bromoheterocycle Functionalization
Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and process scientists facing thermal optimization challenges during the functionalization of 3-bromoheterocycles (e....
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and process scientists facing thermal optimization challenges during the functionalization of 3-bromoheterocycles (e.g., 3-bromopyridines, 3-bromothiophenes, and 3-bromofurans).
Because the 3-position of these heteroaromatics is electronically distinct from the 2- or 4-positions, functionalization—whether via Lithium-Halogen Exchange (LHE) or Palladium-Catalyzed Cross-Coupling—is highly sensitive to thermal parameters. This guide deconstructs the causality behind temperature-dependent failures and provides self-validating protocols to ensure reproducible success.
Section 1: Lithium-Halogen Exchange (LHE) & The Halogen Dance
Q1: Why am I isolating regioisomer mixtures instead of my desired 3-functionalized product after lithiation?
A: You are likely observing the Halogen Dance Rearrangement (also known as halogen scrambling), a base-catalyzed intermolecular migration of the halogen atom[1].
The Causality: The driving force for this reaction is purely thermodynamic[1]. When you treat a 3-bromoheterocycle with an organolithium reagent, the initial lithium-halogen exchange is kinetically favored at the 3-position. However, the resulting 3-lithio species is thermodynamically unstable compared to a 2-lithio species (where the negative charge is stabilized by the adjacent heteroatom). If the reaction temperature exceeds a critical threshold (typically > -60 °C), the system gains enough thermal energy to overcome the activation barrier for intermolecular halogen transfer. The 3-lithio intermediate reacts with unreacted starting material, migrating the lithium to the thermodynamically favored 2-position and scrambling the bromine[1][2].
Q2: How do I strictly control the temperature to prevent the Halogen Dance?
A: To isolate the kinetic 3-lithio intermediate, the reaction must be kept strictly cryogenic. Historically, this required maintaining internal temperatures below -78 °C to -100 °C[3]. However, recent process optimizations have shown that by utilizing in situ electrophilic trapping—where the electrophile (e.g., triisopropyl borate) is already present in the reaction mixture before the addition of
-BuLi—the highly reactive 3-lithiopyridine is quenched instantaneously. Because the LHE is orders of magnitude faster than the reaction between -BuLi and the borate, this allows the reaction to be run at much higher, scalable temperatures (e.g., -40 °C) while maintaining 90-95% yields[4].
Temperature-dependent kinetic vs. thermodynamic pathways in 3-bromoheterocycle lithiation.
Q3: Can continuous flow chemistry mitigate these cryogenic requirements?
A: Yes. In batch reactors, poor heat transfer leads to localized exotherms (hot spots) that trigger the halogen dance. Continuous flow reactors provide superior surface-area-to-volume ratios, allowing for near-instantaneous heat dissipation. Recent studies demonstrate that selective lithiation of 3-bromopyridines can be achieved in continuous flow at -20 °C, eliminating the need for the -70 °C to -80 °C cryogenic conditions required in batch[5].
Data Summary: Temperature vs. Halogen Dance in 3-Bromothiophene
Protocol 1: Self-Validating In Situ Quench for 3-Pyridylboronic Acid Synthesis
This protocol utilizes an internal trap to bypass strict -78 °C requirements, providing a self-validating mechanism where the absence of scrambled byproducts confirms successful thermal control.
Preparation: Purge a dry, 500-mL Schlenk flask with argon. Charge the flask with 3-bromopyridine (1.0 equiv), triisopropyl borate (1.2 equiv), and anhydrous THF/toluene (1:1 v/v, 0.2 M).
Thermal Equilibration: Submerge the flask in a dry ice/acetone bath and monitor the internal temperature until it stabilizes at precisely -40 °C[4].
Lithiation/Quenching: Using a syringe pump, add
-BuLi (2.5 M in hexanes, 1.05 equiv) dropwise over 60 minutes. Causality note: The slow addition prevents localized exotherms. The 3-lithiopyridine forms and is instantly trapped by the surrounding borate, preventing bimolecular halogen exchange.
Validation (In-Process): Withdraw a 0.1 mL aliquot, quench in wet ether, and analyze via GC-MS. The presence of 3-bromopyridine indicates incomplete lithiation; the presence of 2-bromo- or 4-bromopyridine indicates thermal runaway (halogen dance).
Workup: Maintain at -40 °C for 30 minutes post-addition. Remove the bath, allow warming to -20 °C, and quench with 2N HCl[4]. Extract, dry over Na₂SO₄, and crystallize from acetonitrile.
Q4: My Suzuki coupling of 3-bromothiophene stalls at room temperature but degrades at 110 °C. What is the optimal thermal window?
A: You are operating outside the optimal thermodynamic window for the catalytic cycle.
Too Cold (< 60 °C): The C(sp²)-Br bond at the 3-position of electron-rich heterocycles (like thiophene) is highly stable. Room temperature lacks the activation energy required for the Pd(0) species to undergo oxidative addition into the C-Br bond.
Too Hot (> 100 °C): While elevated temperatures accelerate oxidative addition, they also exponentially increase the rate of side reactions. Specifically, arylboronic acids undergo rapid thermal protodeboronation (cleavage of the C-B bond by water/base) at high temperatures, effectively destroying your coupling partner before transmetalation can occur[7]. Furthermore, excessive heat causes the active Pd(0) catalyst to aggregate into inactive "palladium black".
Optimization: The consensus optimum for 3-bromoheterocycle Suzuki couplings using standard catalysts (e.g., Pd(PPh₃)₄ or Pd-NHC complexes) is 80 °C to 100 °C [8].
Thermal bottlenecks and degradation pathways in the Suzuki-Miyaura catalytic cycle.
Q5: How do I adjust the temperature if my boronic acid is highly unstable?
A: If your specific boronic acid undergoes rapid protodeboronation even at 80 °C, you must lower the reaction temperature (e.g., to 40-60 °C). Because this lower temperature will stall oxidative addition with standard catalysts, you must compensate by switching to a highly active, electron-rich Buchwald precatalyst (e.g., XPhos Pd G4 or SPhos Pd G4). These specialized ligands lower the activation barrier for oxidative addition, allowing the reaction to proceed at milder temperatures where the boronic acid remains stable. Alternatively, convert the boronic acid to a more thermally robust pinacol ester or trifluoroborate salt[7].
Data Summary: Troubleshooting Suzuki Coupling Temperatures
Observed Issue
Probable Cause
Thermal / Reagent Adjustment
Starting material unconsumed, no product
Oxidative addition stalled
Increase temp to 80-90 °C; switch to electron-rich ligand (XPhos).
Starting material remains, boronic acid consumed
Thermal protodeboronation
Decrease temp to 60 °C; use boronate ester; add boronic acid in portions[7].
Black precipitate forms rapidly, reaction stops
Catalyst thermal decomposition
Lower temp; ensure strict degassing (O₂ accelerates Pd decay at high heat)[7].
Protocol 2: Thermally Optimized Suzuki Coupling of 3-Bromoselenophene / Thiophene
This protocol utilizes a controlled 90 °C environment with a biphasic solvent system to balance catalyst longevity and reaction kinetics.
Preparation: To a Schlenk flask equipped with a magnetic stir bar, add the 3-bromoheterocycle (1.0 equiv), the arylboronic acid (1.2 equiv), and K₂CO₃ (2.0 equiv)[7][9].
Atmosphere Control: Evacuate the flask and backfill with Argon three times. Causality note: Oxygen at elevated temperatures will rapidly oxidize Pd(0) to inactive Pd(II) and promote boronic acid homocoupling[7].
Catalyst & Solvent: Under a positive flow of Argon, add Pd(PPh₃)₄ (0.03 to 0.05 equiv). Add a thoroughly degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 0.1 M)[9].
Thermal Execution: Submerge the flask in a pre-heated oil bath set strictly to 90 °C. Stir vigorously to ensure mixing of the biphasic system.
Validation (In-Process): After 2 hours, halt stirring briefly to allow phase separation. Extract a 50 µL sample from the organic layer. Analyze via TLC or LC-MS. If the boronic acid is depleted but the 3-bromoheterocycle remains, add an additional 0.5 equiv of boronic acid.
Workup: Upon complete consumption of the bromide (typically 4-12 hours), cool the reaction to room temperature to arrest the catalytic cycle[9]. Dilute with ethyl acetate, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.
References
Vaitiekunas, A. et al. "Halogen dance rearrangement." Wikipedia. Available at:[Link]
Li, W. et al. "3-Pyridylboronic acid." Organic Syntheses. Available at:[Link]
Brégent, T. et al. "Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective." MDPI. Available at:[Link]
ResearchGate. "Optimization of the reaction conditions for Suzuki-Miyaura coupling." ResearchGate. Available at:[Link]
Schroeder Group. "Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling." Science. Available at:[Link]
Technical Support Center: Purification of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde Mixtures
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve complex purification bottlenecks associated w...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve complex purification bottlenecks associated with 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde [1].
Pyrazolo[1,5-a]pyridine scaffolds are highly valued in medicinal chemistry[2], but their synthesis—particularly electrophilic bromination and subsequent isolation—presents unique chromatographic and chemical challenges. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure >98% purity of your target compound.
Diagnostic Dashboard: Impurity Profiling & Quantitative Separation Data
Before initiating purification, it is critical to understand the physicochemical differences between the target molecule and common reaction byproducts. The table below summarizes the quantitative separation parameters for standard impurities found in this mixture.
values are approximate, based on a standard Hexane/Ethyl Acetate (4:1, v/v) normal-phase TLC system.
Process Visualization: Optimized Purification Workflow
The following diagram illustrates the logical sequence of operations required to isolate the target aldehyde from a complex crude mixture.
Purification workflow for 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde mixtures.
Troubleshooting & FAQs
Q1: Why is my crude mixture heavily contaminated with dibrominated byproducts, and how do I separate them?Causality & Solution: The pyrazole ring is a
-excessive system, making the C-3 position highly reactive towards electrophilic aromatic substitution (EAS) compared to the fused pyridine ring[3]. However, if excess N-bromosuccinimide (NBS) is used, or if the reaction is left too long, secondary bromination occurs on the pyridine ring. Because dibrominated species lack the polar C-H bonds of the mono-bromo product, they are significantly less polar. They can be easily eluted first during silica gel chromatography using a low-polarity isocratic wash (e.g., Hexane/EtOAc 9:1) before eluting the target[6].
Q2: I am observing a highly polar spot on my TLC that streaks heavily. What is it, and how can I remove it without running a column?Causality & Solution: The 5-carbaldehyde group is highly susceptible to auto-oxidation, converting into 3-bromopyrazolo[1,5-a]pyridine-5-carboxylic acid. Carboxylic acids streak on normal-phase silica due to strong, dynamic hydrogen bonding with the stationary phase.
To remove this without a column, utilize an acid-base extraction[4]. Washing your organic layer with saturated aqueous sodium bicarbonate (
) will deprotonate the acid, partitioning it into the aqueous layer as a water-soluble sodium salt, while your target aldehyde remains in the organic phase.
Q3: My target compound co-elutes with the unreacted starting material. How can I improve chromatographic resolution?Causality & Solution: The addition of a single bromine atom at the 3-position only marginally alters the overall dipole moment of the molecule, resulting in very close retention factors (
) on silica gel[5].
If a standard Hexane/EtOAc gradient fails, switch your solvent system to Toluene/Ethyl Acetate . Toluene leverages stacking interactions with the pyrazolo-pyridine core, often amplifying the separation between the brominated and non-brominated species. For ultra-high purity requirements (>99.5%) or complex regioisomer resolution, Preparative HPLC (Reverse Phase, C18) is highly recommended[7].
Standard Operating Procedures (SOPs)
These protocols are designed as self-validating systems. Do not proceed to the next step unless the validation criteria are met.
Protocol A: Reaction Quench and Acid-Base Extraction
Objective: Remove succinimide, residual NBS, and carboxylic acid degradation products.
Quench: Dilute the crude reaction mixture with Dichloromethane (DCM) (10 mL per gram of crude). Add an equal volume of 10% aqueous Sodium Thiosulfate (
).
Phase Separation: Stir vigorously for 15 minutes. Transfer to a separatory funnel and collect the lower organic layer. Validation: Spot the organic layer on TLC; the baseline spot (succinimide) should be absent.
Mild Base Wash: Wash the organic layer with saturated aqueous
(3 x 20 mL).
Critical Self-Validation: Check the pH of the aqueous waste after the first wash. It must be >8 to ensure complete deprotonation of the carboxylic acid byproduct[4]. If pH < 8, repeat the wash.
Drying: Dry the organic phase over anhydrous
, filter, and concentrate under reduced pressure to yield the "neutralized crude."
Protocol B: Silica Gel Column Chromatography
Objective: Separate the target aldehyde from unreacted starting material and dibrominated species.
Column Packing: Prepare a slurry of silica gel (200-300 mesh) in Hexane. Pack the column tightly. The mass of silica should be 30-50 times the mass of the neutralized crude[5].
Sample Loading: Dissolve the neutralized crude in a minimum amount of DCM. Dry-load the sample onto a small amount of silica gel, evaporate the DCM, and apply the powder evenly to the top of the column bed.
Gradient Elution:
Start with Hexane/EtOAc (95:5) to elute the less polar dibromo-impurities[6].
Gradually increase polarity to Hexane/EtOAc (80:20) to elute the target 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde.
Finally, flush with Hexane/EtOAc (70:30) to elute any unreacted starting material.
Fraction Analysis: Analyze fractions via TLC.
Critical Self-Validation: If the target spot and starting material spot appear to overlap, perform a 2D-TLC or co-spot with a known standard before pooling fractions to prevent contamination.
Resolving regioselectivity issues in pyrazolo[1,5-a]pyridine bromination
Technical Support Center: Pyrazolo[1,5-a]pyridine Functionalization Topic: Resolving Regioselectivity & Reactivity in Bromination Ticket Status: OPEN Support Tier: Level 3 (Senior Application Scientist) Welcome to the He...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Pyrazolo[1,5-a]pyridine FunctionalizationTopic: Resolving Regioselectivity & Reactivity in Bromination
Ticket Status: OPEN
Support Tier: Level 3 (Senior Application Scientist)
Welcome to the Heterocycle Functionalization Hub
I am Dr. Aris Thorne, Senior Application Scientist. You are likely here because the pyrazolo[1,5-a]pyridine scaffold is behaving unpredictably in your bromination screen.
This scaffold is deceptive. While it looks like a standard indole isostere, its electronic bias is distinct. The bridgehead nitrogen donates electron density heavily into the pyrazole ring, making C-3 the thermodynamic and kinetic hotspot for electrophilic aromatic substitution (
). However, achieving clean mono-bromination without touching the pyridine ring (or forcing reaction on a deactivated core) requires precise control of the reaction coordinate.
Below is our master guide to troubleshooting these specific regioselectivity failures.
Part 1: The Regioselectivity Landscape
Before troubleshooting, verify your target against the intrinsic reactivity map of the scaffold. Fighting these natural biases requires specific orthogonal chemistries.
Figure 1: Intrinsic reactivity bias. Note that C-3 is the primary electron sink. Accessing C-7 requires switching mechanisms from electrophilic substitution to metal-mediated activation.
Part 2: Troubleshooting Guides (Q&A Format)
Ticket #001: "I am getting a mixture of mono- and di-brominated products."
Diagnosis: The reaction rate at C-3 is too fast relative to the mixing time, or the solvent is stabilizing the transition state for the second bromination event. This is common with highly electron-rich substrates (e.g., 2-alkyl substituted).
The Fix:
Switch Solvent: If using DMF or MeOH, switch to Acetonitrile (MeCN) . Polar aprotic solvents like DMF accelerate
significantly. MeCN provides a "Goldilocks" polarity that moderates the rate.
Temperature Control: Lower the temperature to 0°C to -10°C .
Reagent Dosing: Do not add NBS as a solid. Dissolve NBS in MeCN and add it dropwise over 30 minutes.
Why this works:
The activation energy difference between the first and second bromination is small in highly polar solvents. MeCN destabilizes the charged intermediate slightly compared to DMF, widening the kinetic window between mono- and di-substitution.
Ticket #002: "My substrate has an EWG (CN, CF3) and the reaction is stalled."
Diagnosis: Electron-withdrawing groups (EWGs), especially at C-2 or C-7, pull density away from the C-3 position, raising the activation energy for the attack. NBS alone is too mild.
The Fix:
Acid Catalysis: Add 10-20 mol% Ammonium Acetate (
) or Acetic Acid to the NBS/MeCN mixture.
Switch Reagent: If NBS fails, switch to Elemental Bromine (
) in Acetic Acid.
Radical/Light: Considerations for visible-light-induced bromination (photoredox) can overcome steric or electronic deactivation.
Why this works:
Protic sources activate the NBS, making the bromonium ion (
) more accessible. is a harder, more aggressive electrophile than N-bromosuccinimide.
Ticket #003: "I need to brominate C-7, but C-3 keeps reacting."
Diagnosis: You are attempting to fight thermodynamics. You cannot use standard electrophilic conditions (NBS/
) to target C-7 if C-3 is open. Even if C-3 is blocked, C-7 is not naturally nucleophilic enough for clean .
The Fix:
You must switch mechanisms from Electrophilic Substitution to Directed Metalation .
Method A (C-H Activation): Use Palladium catalysis (e.g.,
) with a directing group or specific ligands to activate the C-7 C-H bond.
Method B (Lithiation): If C-3 is blocked (e.g., with an ester), use TMP-Zn or TMP-Mg bases (Knochel-Hauser bases) to deprotonate C-7, followed by quenching with a bromine source (e.g.,
or NBS).
Part 3: Decision Matrix for Experimental Design
Use this logic flow to select your starting conditions.
Figure 2: Experimental decision matrix. Note that C-7 functionalization is strictly conditional on C-3 status.
Part 4: Validated Protocols
Protocol A: Standard Regioselective C-3 Bromination
Best for: Unsubstituted or alkyl-substituted pyrazolo[1,5-a]pyridines.
Preparation: Dissolve substrate (1.0 equiv) in Acetonitrile (0.1 M) .
Addition: Cool to 0°C. Add NBS (1.05 equiv) portion-wise over 15 minutes.
Critical Control Point: If the solution turns dark red/brown immediately, cool further to -10°C.
Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC/LCMS.
Workup: Quench with 10%
(aq) to remove excess bromine. Extract with EtOAc.
Purification: Silica gel chromatography (usually Hex/EtOAc).
Protocol B: Green Oxidative Bromination (Alternative)
Best for: Process chemistry or avoiding halogenated waste.
Mechanism: PIDA oxidizes bromide to an electrophilic bromine species in situ. This method often shows superior regioselectivity for C-3 over C-7 due to the milder release of the electrophile.
Part 5: Frequently Asked Questions (FAQ)
Q: Can I use Pyridinium Tribromide instead of NBS?A: Yes, but it is often less atom-economical and harder to remove during workup. NBS is preferred for its solubility profile in MeCN and the ease of removing succinimide (water-soluble).
Q: Why is my C-3 brominated product unstable?A: Some electron-rich C-3 bromo derivatives can debrominate or polymerize on acidic silica. Tip: Add 1% Triethylamine (
) to your eluent during purification to neutralize the silica.
Q: I see a peak at M+16 in LCMS alongside my product. What is it?A: This is likely oxidation (N-oxide formation) or hydroxylation, often caused by wet solvents or over-active oxidants (if using PIDA). Ensure reagents are dry.
References
General Reactivity & Synthesis
BenchChem.
NBS in Acetonitrile (Solvent Effects)
Carreño, M. C., et al.[1] "N-Bromosuccinimide in Acetonitrile: A Mild and Regiospecific Nuclear Brominating Reagent."[1] Journal of Organic Chemistry.
(Verified Context: Solvent specificities for NBS).
Green Bromination (Hypervalent Iodine)
Bhawale, R. T., et al. "Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(III) under aqueous and ambient conditions."[2] Royal Society of Chemistry (RSC) Advances.
C-7 Functionalization (Metalation)
Knochel, P., et al. "Regioselective Metalation and Functionalization of the Pyrazolo[1,5-a]pyridine Scaffold Using Mg- and Zn-TMP Bases." Organic Letters.
Pd-Catalyzed C-H Activation
Wu, H. C., et al.[3] "Palladium-Catalyzed Regioselective Arylation of Pyrazolo[1,5-a]pyridines via C–H Activation." ResearchGate / Journal of Organic Chemistry.
Technical Support Center: Troubleshooting Low Conversion Rates in Pyrazolopyridine Aldehyde Coupling
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for pyrazolopyridine aldehyde coupling reactions. This guide is designed for researchers, scientists, and drug development profess...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for pyrazolopyridine aldehyde coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in these challenging coupling reactions. The inherent electronic properties of the pyrazolopyridine scaffold—namely its electron-deficient nature and the presence of multiple nitrogen atoms that can coordinate to the metal center—present unique challenges not always encountered with simpler aromatic systems.[1]
This document provides a structured, question-and-answer-based approach to troubleshooting, grounded in mechanistic principles and field-proven solutions.
General Troubleshooting Workflow
Before diving into specific issues, a systematic approach can often pinpoint the root cause of a low-yielding reaction. The following workflow provides a logical diagnostic sequence.
Caption: A decision tree for systematically troubleshooting low-yield coupling reactions.
Q1: My reaction shows almost no conversion, and the starting materials are recovered. What are the most likely causes related to the catalyst and setup?
A1: This scenario typically points to an inactive catalytic system or a compromised reaction environment. Here are the primary factors to investigate:
Inactive Catalyst: The active Pd(0) species, which is necessary to initiate the catalytic cycle, may not be forming efficiently from the Pd(II) precatalyst.[2] Modern palladacycle precatalysts (e.g., G2, G3, G4-XPhos) are often more reliable than traditional sources like Pd(OAc)₂ because they generate the active LPd(0) catalyst more cleanly.[3]
Inadequate Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) state, are sensitive to oxygen. Insufficient degassing of the solvent and failure to maintain a positive pressure of an inert gas (Argon or Nitrogen) can lead to rapid catalyst decomposition and the formation of palladium black. This is a common cause of failed Suzuki reactions where oxygen can also promote unwanted homocoupling of boronic acid partners.[4]
Poor Solvent Quality: Solvents must be anhydrous and free of peroxides, especially when using ethereal solvents like THF or dioxane. Water content can interfere with the base and promote side reactions like protodeboronation in Suzuki couplings.[5]
Solution Protocol:
Switch to a Pre-catalyst: If using Pd(OAc)₂ or Pd₂(dba)₃, consider switching to a commercially available palladacycle like XPhos-G3 or SPhos-G3. These are air-stable and provide more consistent generation of the active catalyst.[3]
Improve Degassing Technique: Use a robust degassing method such as three freeze-pump-thaw cycles or sparging the solvent with argon for at least 30 minutes.
Use High-Purity Solvents: Employ freshly distilled solvents or purchase high-purity anhydrous solvents packaged under an inert atmosphere.
Q2: The palladium catalyst precipitates as a black solid early in the reaction. What does this mean and how can I prevent it?
A2: The formation of palladium black indicates that the Pd(0) species is agglomerating and falling out of the catalytic cycle. This is usually caused by ligand dissociation from the metal center, leaving behind unstable, "naked" palladium which then precipitates.
Causality & Solutions:
Inappropriate Ligand Choice: The ligand's role is to stabilize the palladium center.[2] For electron-deficient pyrazolopyridine systems, bulky and electron-rich phosphine ligands (e.g., Buchwald-type biaryl phosphines like XPhos, SPhos, or RuPhos) are often necessary.[1][3] These ligands promote the crucial oxidative addition and reductive elimination steps while providing steric bulk that prevents catalyst aggregation.
High Temperature: While heating is often required, excessively high temperatures can accelerate ligand decomposition or dissociation, leading to catalyst precipitation.
Incorrect Palladium-to-Ligand Ratio: For many catalysts generated in situ, a Pd:Ligand ratio of 1:1 to 1:2 is optimal. Insufficient ligand leaves the palladium center vulnerable to aggregation.
Ligand Type
Recommended For
Key Features
Buchwald Biaryl Phosphines (XPhos, SPhos, RuPhos)
Suzuki, Buchwald-Hartwig, general C-C/C-N coupling with challenging substrates.
Bulky, electron-rich. Promotes oxidative addition of less reactive halides (e.g., chlorides).[2]
DPPF (in Pd(dppf)Cl₂)
Suzuki-Miyaura coupling.
Good general ligand, but may be less effective for highly deactivated or sterically hindered substrates.
Triphenylphosphine (PPh₃)
Often insufficient for pyrazolopyridine systems.
Prone to oxidation and may not be electron-rich enough to promote efficient catalysis with these substrates.[3]
Q3: How does the choice of a palladium precatalyst versus generating the catalyst in situ affect my reaction?
A3: The choice between a precatalyst and in situ generation impacts the reproducibility and efficiency of forming the active Pd(0) species.
In situ Generation (e.g., Pd(OAc)₂ + Ligand): This method is flexible but can be inconsistent. The reduction of Pd(II) to Pd(0) can be sluggish or incomplete, and the process can be sensitive to impurities.[2]
Pre-catalysts (e.g., Buchwald Palladacycles): These are specifically designed molecules that cleanly and efficiently generate the active monoligated Pd(0) species under the reaction conditions.[3] This leads to more reproducible results, lower catalyst loadings, and often shorter reaction times. For challenging substrates like pyrazolopyridine aldehydes, using a precatalyst is highly recommended.
Category 2: Substrate and Reagent Issues
Q4: My pyrazolopyridine halide is unreactive. How can I improve its conversion?
A4: The reactivity of the C-X bond on the pyrazolopyridine ring is a critical factor.
Halide Reactivity Trend: The ease of oxidative addition follows the trend I > Br > OTf >> Cl.[6] If you are struggling with a chloro-pyrazolopyridine, switching to the bromo- or iodo-analog will significantly increase reactivity.
Electronic Effects: The electron-deficient nature of the pyrazolopyridine ring generally facilitates oxidative addition, but the position of the halogen and other substituents matters.
Catalyst System for Chlorides: To couple aryl chlorides, a highly active catalyst system is mandatory. This typically involves a bulky, electron-rich biaryl phosphine ligand like XPhos or BrettPhos paired with a strong, non-nucleophilic base like NaOtBu or LHMDS.[2]
Q5: I suspect my 5-aminopyrazole starting material is impure. Could this be the cause of low yield in a multi-component reaction to form the pyrazolopyridine aldehyde?
A5: Absolutely. In multi-component reactions or reactions that form the pyrazolopyridine core in situ, the purity of all starting materials is paramount.[7] Impurities in the aminopyrazole can act as catalyst poisons or participate in undesired side reactions, consuming reagents and lowering the yield of the target product.
Troubleshooting Steps:
Confirm Purity: Analyze the aminopyrazole by ¹H NMR and LC-MS to confirm its identity and purity.
Purification: If impure, consider recrystallization or flash column chromatography. For basic compounds that streak on silica gel, deactivating the silica with triethylamine (e.g., eluting with a solvent system containing 1% Et₃N) can be effective.[8]
Category 3: Reaction Conditions
Q6: What is the role of the base, and how do I choose the right one?
A6: The base plays a crucial role in multiple steps of the catalytic cycle, and its choice is highly dependent on the specific coupling reaction.
Suzuki-Miyaura Coupling: The base is required for the transmetalation step, activating the organoboron species to form a more nucleophilic boronate complex.[9] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common, often used with a water/organic solvent mixture.[10] For sensitive substrates, an anhydrous system with K₃PO₄ might be necessary, but this can require careful optimization.[5]
Buchwald-Hartwig Amination: A strong, non-nucleophilic base is needed to deprotonate the amine nucleophile. Strong bases like NaOtBu, KOtBu, or LHMDS are standard.[2] Weaker bases like K₂CO₃ are generally insufficient unless the amine is particularly acidic.
Q7: My reaction is sluggish at 80 °C. Can I simply increase the temperature to 120 °C?
A7: While higher temperatures can increase reaction rates, they can also promote catalyst decomposition and side reactions.[11] Before increasing the temperature, ensure other parameters are optimized. If you do need to increase the temperature, consider the following:
Solvent Choice: Ensure your solvent has a high enough boiling point (e.g., dioxane, toluene, or DMF instead of THF).
Catalyst Stability: Select a robust ligand that is known to be stable at higher temperatures.
Monitor for Decomposition: If the reaction mixture darkens significantly or palladium black precipitates upon heating, it's a sign that the temperature is too high for your specific catalyst system.
Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle
Understanding the catalytic cycle helps diagnose which step is failing. For instance, if starting materials are consumed but no product is formed, the issue might be with the final reductive elimination step.
Caption: A simplified catalytic cycle for the Suzuki-Miyaura reaction.
Detailed Experimental Protocols
Protocol 1: General Procedure for a Small-Scale Suzuki-Miyaura Coupling
This protocol provides a starting point for the coupling of a bromo-pyrazolopyridine aldehyde with an arylboronic acid.
Materials:
Bromo-pyrazolopyridine aldehyde (1.0 equiv)
Arylboronic acid (1.2-1.5 equiv)
Pd(dppf)Cl₂ or a suitable Buchwald pre-catalyst (2-5 mol%)
K₂CO₃ or K₃PO₄ (2.0-3.0 equiv)
Solvent: 1,4-Dioxane/Water (e.g., 4:1 v/v)
Procedure:
Vial Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the bromo-pyrazolopyridine aldehyde, arylboronic acid, palladium catalyst, and base under an inert atmosphere (e.g., in a glovebox).
Seal and Purge: Seal the vial with a cap containing a PTFE septum. If not in a glovebox, purge the vial with argon or nitrogen for 5-10 minutes.
Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.
Heating and Stirring: Place the vial in a preheated oil bath or heating block at the desired temperature (e.g., 80-100 °C). Stir vigorously for the intended duration (e.g., 4-24 hours).
Reaction Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them by TLC or LC-MS.
Workup:
Cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and water.
Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel.
References
Current time information in Edinburgh, GB. (n.d.). Google.
Pyrazolopyridine Ligands in Transition-Metal-Catalyzed C–C and C–Heteroatom Bond-Forming Reactions | Request PDF. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (2022). MDPI. Retrieved March 7, 2026, from [Link]
Pyrazolopyridines and Pyrazolopyrimidines as Functional Dipolar Scaffolds: An Approach Regarding Synthesis and Photophysics. (2024). MDPI. Retrieved March 7, 2026, from [Link]
Synthetic Strategy for Pyrazolo[1,5-a]pyridine and Pyrido[1,2-b]indazole Derivatives through AcOH and O2-Promoted Cross-dehydrogenative Coupling Reactions between 1,3-Dicarbonyl Compounds and N-Amino-2-iminopyridines. (2019). ACS Omega. Retrieved March 7, 2026, from [Link]
Three-Component Coupling of Aldehydes, Aminopyrazoles and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C–H Activation: Synthesis of Pyrazolo[1,5-a]pyrimidines. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Why can't I achieve good yields for this Suzuki reaction? (2018). ResearchGate. Retrieved March 7, 2026, from [Link]
Mechanistic studies on palladium-catalyzed coupling reactions. (2011). IDEALS. Retrieved March 7, 2026, from [Link]
Optimising a Buchwald-Hartwig amination using the ChemSpeed. (n.d.). Retrieved March 7, 2026, from [Link]
Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. (n.d.). DSpace@MIT. Retrieved March 7, 2026, from [Link]
Optimization of reaction conditions for the synthesis of pyrazolopyridinea. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved March 7, 2026, from [Link]
Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Optimization of the reaction conditions towards the formation of pyrazole-pyridine conjugates having an amide linkage. a. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies. (n.d.). University of Victoria. Retrieved March 7, 2026, from [Link]
Optimization of reaction parameters for Buchwald-Hartwig amination... (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Multimodal characterization of a pyrazolo[3,4-b]pyridine aldehyde: quantum chemical insights, NLO activity and VEGFR-2 docking/molecular dynamics. (2026). RSC Publishing. Retrieved March 7, 2026, from [Link]
(PDF) Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. (2022). ResearchGate. Retrieved March 7, 2026, from [Link]
Recent advances in the synthesis of pyrazolo[1,2-b]phthalazines. (2023). Chemical Review and Letters. Retrieved March 7, 2026, from [Link]
Synthesis of Diversified Pyrazolo[3,4-b]pyridine Frameworks from 5-Aminopyrazoles and Alkynyl Aldehydes via Switchable C≡C Bond Activation Approaches. (2022). MDPI. Retrieved March 7, 2026, from [Link]
A new and straightforward route to synthesize novel pyrazolo[3,4- b ]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3- c ]pyrazole-5-carbonitriles. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]
Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. (2023). PMC. Retrieved March 7, 2026, from [Link]
Study of mechanistic pathways in cross-linking reactions with palladium. (2023). Biodiversity. Retrieved March 7, 2026, from [Link]
PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010). Nobel Prize. Retrieved March 7, 2026, from [Link]
Diagnosing issues with a failed Suzuki coupling? : r/Chempros. (2021). Reddit. Retrieved March 7, 2026, from [Link]
How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ (2024). Chemical Insights. Retrieved March 7, 2026, from [Link]
Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]
How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014). ResearchGate. Retrieved March 7, 2026, from [Link]
Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (2016). Chemical Reviews. Retrieved March 7, 2026, from [Link]
What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? (2018). Quora. Retrieved March 7, 2026, from [Link]
Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry. (2016). Reddit. Retrieved March 7, 2026, from [Link]
Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. (n.d.). PMC. Retrieved March 7, 2026, from [Link]
1H NMR spectral analysis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
Comparative 1H NMR Spectral Analysis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde: High-Purity Reference Standards vs. Commercial Crude Grades As a Senior Application Scientist in drug development, I frequently evalu...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative 1H NMR Spectral Analysis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde: High-Purity Reference Standards vs. Commercial Crude Grades
As a Senior Application Scientist in drug development, I frequently evaluate the structural integrity of critical bicyclic scaffolds. The pyrazolo[1,5-a]pyridine core is a privileged, electron-rich fused system widely utilized in the design of kinase inhibitors and GPCR ligands[1]. Specifically, 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS 2091000-39-2) serves as a highly versatile bifunctional building block[2].
However, the commercial supply chain for this intermediate is highly variable. Relying on standard LC-UV purity reports often masks critical NMR-silent impurities or co-eluting regioisomers. This guide objectively compares the 1H NMR performance of a High-Purity Reference Standard against standard commercial crude batches, detailing the causality behind spectral shifts and providing a self-validating quantitative NMR (qNMR) protocol to ensure downstream synthetic reliability.
Mechanistic Context & Structural Logic
To accurately interpret the 1H NMR spectrum of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde, we must first understand the electronic push-pull dynamics of the fused ring system[3][4]:
The Pyridine Ring (H-4, H-6, H-7): The bridgehead nitrogen strongly deshields the adjacent H-7 proton, pushing it far downfield. The introduction of the strongly electron-withdrawing 5-carbaldehyde group (-M, -I effects) further deshields the ortho protons (H-4 and H-6).
The Pyrazole Ring (H-2): The 3-position is the most nucleophilic site on the parent pyrazolo[1,5-a]pyridine core[5]. Bromination at C-3 replaces the H-3 proton (typically found around 6.8 ppm) and induces a slight downfield shift on the adjacent H-2 proton due to the heavy-atom anisotropic effect.
The Causality of Impurities:
Standard commercial syntheses often involve the bromination of pyrazolo[1,5-a]pyridine-5-carbaldehyde. Incomplete reactions leave trace amounts of the unbrominated precursor. Because this precursor shares the exact same polarity profile as the brominated product, it easily evades standard silica gel chromatography and co-elutes in reverse-phase LC-UV, making high-resolution 1H NMR the only definitive diagnostic tool.
Comparative Spectral Analysis: High-Purity vs. Crude
A high-purity standard will exhibit a pristine, first-order coupling system. In contrast, crude commercial batches reveal diagnostic "fingerprint" signals of unreacted precursors and regioisomers.
Table 1: 1H NMR Chemical Shift Assignments (600 MHz, DMSO-d6)
Proton
Multiplicity
J-Coupling (Hz)
High-Purity Standard (ppm)
Unbrominated Impurity (ppm)
-CHO
Singlet (s)
-
10.08
10.05
H-7
Doublet (d)
7.2
8.95
8.88
H-4
Doublet (d)
1.8
8.45
8.38
H-2
Singlet (s)
-
8.30
8.15 (d, J=2.5 Hz)
H-6
Doub. of Doub. (dd)
7.2, 1.8
7.65
7.55
H-3
Doublet (d)
2.5
None (Substituted)
6.95 (Diagnostic)
Analytical Insight: The immediate indicator of a substandard commercial batch is the presence of a doublet at ~6.95 ppm (J=2.5 Hz). This confirms the presence of the unbrominated H-3 proton.
Downstream Impact in Drug Development
Why does a 5% unbrominated impurity matter? If a crude batch is carried forward into a Suzuki-Miyaura cross-coupling (targeting the 3-bromo position), the unbrominated impurity acts as a dead-end spectator. It will carry over into the final crude API mixture. Because the unbrominated scaffold is structurally nearly identical to the cross-coupled product (minus the newly appended aryl group), separating them requires expensive, low-yield preparative HPLC, drastically inflating the cost per gram of the final drug candidate.
Table 2: Performance Comparison Summary
Metric
High-Purity Reference Standard
Standard Commercial Grade
Absolute Purity (qNMR)
> 99.5%
85.0% - 92.0%
Unbrominated Precursor
< 0.1% (Below LOD)
3.5% - 8.0%
Regioisomeric Impurities
Not Detected
1.0% - 4.5%
NMR-Silent Salts
< 0.1%
Up to 5.0%
Downstream Reliability
High yield, single product
Complex mixtures, difficult prep-HPLC
Experimental Protocols: Self-Validating qNMR
To establish a self-validating system that does not rely on relative area normalization (which ignores inorganic salts and water), we employ quantitative NMR (qNMR) using an internal calibrant.
Step 1: Gravimetric Preparation (The Causality of Accuracy)
Action: Accurately weigh ~10.0 mg of the analyte and ~5.0 mg of Maleic acid into a static-free weighing boat using a 5-place microbalance.
Causality: Static electricity causes micro-dispersions of powder, skewing the mass balance. Using an anti-static ionizer ensures the exact mass transferred to the NMR tube matches the recorded weight—the foundational variable in the qNMR equation.
Step 2: Dissolution and Homogenization
Action: Dissolve the mixture in 0.6 mL of DMSO-d6. Vortex for 60 seconds and sonicate for 2 minutes.
Action: Acquire 1H NMR at 600 MHz. Set the relaxation delay (D1) to 30 seconds and the pulse angle to 90°. Acquire 64 scans.
Causality: The formyl proton (-CHO) and isolated aromatic protons have long longitudinal relaxation times (T1). A standard 1-second D1 does not allow these spins to return to thermal equilibrium, resulting in artificially low integrals. A 30-second delay ensures >99.9% relaxation (
), making the integration strictly proportional to the molar concentration.
Step 4: Processing and Absolute Quantitation
Action: Apply a 0.3 Hz exponential line broadening (LB). Perform manual zero-order and first-order phase correction. Integrate the Maleic acid singlet (6.26 ppm) and the analyte H-2 singlet (~8.30 ppm). Calculate absolute purity using the standard qNMR mass-balance equation.
Workflow Visualization
Below is the logical workflow for certifying the purity of this critical scaffold, ensuring no substandard batches proceed to late-stage synthesis.
Figure 1: Self-validating qNMR workflow for impurity profiling and reference standard certification.
Title: 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system - ResearchGate
Source: researchgate.net
URL: [3]
Title: Highly Facile and Regio-Selective Synthesis of Pyrazolo[1,5-a]pyrimidines via Reactions of 1,2-Allenic Ketones with Aminopyrazoles - The Royal Society of Chemistry
Source: rsc.org
URL: [5]
A Comparative Guide to FTIR Characteristic Peaks of Aldehyde Groups in Heterocyclic Compounds
For researchers and professionals in drug development and organic chemistry, Fourier Transform Infrared (FTIR) spectroscopy is an indispensable tool for structural elucidation. Its ability to provide a rapid, non-destruc...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development and organic chemistry, Fourier Transform Infrared (FTIR) spectroscopy is an indispensable tool for structural elucidation. Its ability to provide a rapid, non-destructive "molecular fingerprint" makes it a first-line technique for identifying functional groups. The aldehyde group (-CHO), a cornerstone of many synthetic pathways and biologically active molecules, presents a distinct spectral signature. However, when this group is attached to a heterocyclic ring, its characteristic vibrational frequencies can shift in ways that require a nuanced interpretation.
This guide provides an in-depth comparison of the FTIR signatures for aldehyde groups in common heterocyclic systems versus their aliphatic and aromatic counterparts. We will explore the electronic effects that govern these spectral shifts, present supporting experimental data, and provide a robust protocol for acquiring high-quality spectra.
The Vibrational Language of the Aldehyde Group
The aldehyde functional group is defined by a carbonyl center (C=O) bonded to a hydrogen atom and an R group. Its identity in an FTIR spectrum is primarily confirmed by two key vibrational modes: the C=O stretch and the aldehydic C-H stretch.
Carbonyl (C=O) Stretching Vibration: This is typically the most intense and prominent peak in the spectrum, arising from the large change in dipole moment during the stretching vibration.[1] For simple, saturated aliphatic aldehydes, this strong absorption band appears in the 1740-1720 cm⁻¹ region.[2]
Aldehydic (C-H) Stretching Vibration: This vibration is unique to aldehydes and is crucial for distinguishing them from ketones. It manifests as one or two weaker bands in the 2830-2695 cm⁻¹ region.[3] Often, one peak appears around 2820 cm⁻¹ and a second, more diagnostically useful peak, appears near 2720 cm⁻¹.[3][4] This lower frequency C-H stretch is the result of the electronegative carbonyl oxygen weakening the adjacent C-H bond.[4] The appearance of two bands can sometimes be attributed to Fermi resonance, where the fundamental C-H stretching vibration couples with an overtone of the C-H bending vibration.
Caption: Key vibrational modes of the aldehyde functional group in FTIR spectroscopy.
Factors Influencing Aldehyde Peak Positions
The precise wavenumber of the C=O and C-H stretching vibrations is highly sensitive to the electronic environment of the aldehyde group. Understanding these influences is key to interpreting the spectra of complex molecules like heterocyclic aldehydes.
Conjugation: When the carbonyl group is conjugated with a double bond or an aromatic system (including aromatic heterocycles), delocalization of π-electrons occurs.[5] This resonance effect imparts more single-bond character to the C=O bond, weakening it and lowering its force constant.[6] Consequently, the C=O stretching frequency decreases by 25-45 cm⁻¹ compared to its saturated counterpart.[5][7]
Inductive Effects: The presence of electronegative atoms or groups near the aldehyde can withdraw electron density through the sigma bonds (inductive effect). This increases the double-bond character and strength of the carbonyl bond, leading to an increase in its stretching frequency.[2][5]
Ring Strain: For aldehydes attached to strained rings (e.g., cyclobutanecarboxaldehyde), the C=O stretching frequency increases. This is because the ring's angle strain forces more 's' character into the exocyclic sigma bond of the carbonyl group, which in turn strengthens the C=O double bond.[1][6]
Comparison: Heterocyclic vs. Aromatic and Aliphatic Aldehydes
The interplay of conjugation and inductive effects becomes particularly evident when comparing heterocyclic aldehydes with standard aliphatic and aromatic aldehydes. Heterocyclic rings, by their nature, contain at least one heteroatom (like O, N, or S) and can be aromatic or non-aromatic. For aromatic heterocyclic aldehydes, the aldehyde group is conjugated with the ring system.
The data below summarizes the typical FTIR absorption frequencies for the aldehyde group in various chemical environments.
Note: Values for Pyridine-2-carbaldehyde are estimated based on typical aromatic aldehyde values and spectral data from the NIST WebBook.[11]
From the table, it is clear that conjugation in aromatic and heterocyclic aldehydes lowers the C=O stretching frequency significantly compared to saturated aldehydes.[7] For furan-2-carbaldehyde and thiophene-2-carbaldehyde, this frequency is even lower than in benzaldehyde.[8][9] This can be attributed to the electron-donating nature of the heteroatoms (oxygen and sulfur) enhancing the resonance delocalization into the carbonyl group, further weakening the C=O bond.
Experimental Protocol: Acquiring an FTIR Spectrum via ATR
Attenuated Total Reflectance (ATR) is a modern, convenient sampling technique for analyzing liquid or solid samples without extensive preparation.[12] The following protocol outlines the steps for analyzing a liquid heterocyclic aldehyde sample.
Caption: Standard workflow for analyzing a liquid sample using ATR-FTIR.
Step-by-Step Methodology:
Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium.
ATR Crystal Cleaning:
Causality: A clean crystal surface is paramount for acquiring an accurate spectrum of the sample, free from contaminants. Any residue from previous analyses will contribute to the final spectrum.
Procedure: Moisten a lint-free laboratory wipe with a volatile solvent (e.g., isopropanol or ethanol). Gently wipe the surface of the ATR crystal. Allow the solvent to fully evaporate.
Background Collection:
Causality: The ambient atmosphere contains infrared-active molecules, primarily water vapor and carbon dioxide. A background scan measures the spectrum of the atmosphere, which is then automatically subtracted from the sample spectrum to isolate the sample's absorptions.
Procedure: With the clean, empty ATR accessory in place, initiate a background scan using the instrument's software.
Sample Application:
Causality: For ATR to work, the sample must be in intimate contact with the crystal surface.
Procedure: Place a few drops of the liquid heterocyclic aldehyde sample directly onto the center of the ATR crystal, ensuring the entire surface is covered.[13]
Sample Spectrum Acquisition:
Causality: Signal-to-noise ratio is improved by co-adding multiple scans. A resolution of 4 cm⁻¹ is generally sufficient to resolve the characteristic broad peaks of functional groups.
Procedure: Initiate the sample scan. Typical parameters are 32 or 64 co-added scans over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.
Data Analysis:
Causality: Raw spectral data may require minor corrections for sloping baselines. Peak-picking algorithms identify the precise wavenumber of maximum absorbance for accurate analysis.
Procedure: Use the software to perform a baseline correction if necessary. Use the peak-finding tool to label the wavenumbers of the key absorption bands (C=O stretch, C-H stretches, and fingerprint region peaks). Compare these values to reference tables.
Post-Analysis Cleaning:
Causality: Proper cleaning prevents cross-contamination and ensures the instrument is ready for the next user.
Procedure: Remove the sample with a lint-free wipe. Clean the crystal thoroughly with an appropriate solvent as described in Step 2.
By following this self-validating protocol—where a clean background and proper sample contact are ensured—researchers can reliably obtain high-quality, reproducible FTIR spectra for the accurate characterization of heterocyclic aldehydes.
A Senior Application Scientist's Guide to High-Performance Liquid Chromatography (HPLC) Method Development for 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde and Its Impurities
Introduction: The Analytical Imperative for Novel Heterocycles 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde is a heterocyclic compound belonging to a class of structures known as purine isosteres, which are of significa...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Analytical Imperative for Novel Heterocycles
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde is a heterocyclic compound belonging to a class of structures known as purine isosteres, which are of significant interest in medicinal chemistry for their potential pharmacological activities, including the development of kinase inhibitors.[1][2][3] The precise control and characterization of impurities in such active pharmaceutical ingredient (API) candidates are not merely a regulatory hurdle but a fundamental aspect of ensuring drug safety and efficacy. This guide provides a comprehensive, in-depth comparison of HPLC retention times for potential impurities associated with 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde, grounded in the principles of synthetic chemistry and chromatographic theory. We will explore the rationale behind analytical choices, present comparative experimental data, and offer a robust, self-validating protocol for researchers, scientists, and drug development professionals.
Part 1: Delineating the Impurity Profile - A Synthesis-Based Approach
To develop a selective HPLC method, we must first anticipate the likely impurities. The structure of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde suggests a multi-step synthesis, which provides a logical roadmap for identifying potential process-related impurities and degradation products.
A plausible synthetic route involves two key stages:
Formation of the Pyrazolo[1,5-a]pyridine Core: This is often achieved through the cycloaddition of an N-aminopyridinium salt with an appropriate three-carbon partner.[4]
Formylation via Vilsmeier-Haack Reaction: The introduction of the aldehyde group (-CHO) onto the electron-rich heterocyclic ring is typically accomplished using a Vilsmeier reagent, generated from reagents like phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[2][5][6][7]
Based on this synthetic pathway, we can hypothesize the following potential impurities:
Impurity ID
Structure
Name
Probable Origin
API
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
Active Pharmaceutical Ingredient
IMP-A
Pyrazolo[1,5-a]pyridine
Starting material or by-product from incomplete bromination and formylation.
IMP-B
3-Bromopyrazolo[1,5-a]pyridine
Key intermediate; present due to incomplete formylation.
IMP-C
Pyrazolo[1,5-a]pyridine-5-carbaldehyde
By-product from formylation of the unbrominated starting material, or potential debromination.
IMP-D
3-Bromopyrazolo[1,5-a]pyridine-5-carboxylic acid
Oxidation product of the API. The aldehyde functional group is susceptible to oxidation, which can occur during synthesis, work-up, or upon storage.[8][9]
IMP-E
3-Chloro-pyrazolo[1,5-a]pyridine-5-carbaldehyde
Process-related impurity from the Vilsmeier-Haack reaction. If POCl₃ is used, residual chloride can potentially lead to chlorination instead of the intended bromination at some stage.[5]
Part 2: The Chromatographic Strategy - A Comparison of Reversed-Phase Conditions
The diverse polarity of the API and its potential impurities necessitates a robust separation technique. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice due to its versatility in separating compounds with a range of hydrophobicities.[10][11] The fundamental principle is that nonpolar molecules will have a stronger affinity for the nonpolar stationary phase (e.g., C18) and will thus be retained longer, eluting after more polar molecules.
Causality Behind Experimental Choices:
Stationary Phase: A standard C18 (octadecylsilane) column is an excellent starting point, offering high hydrophobicity and broad applicability. However, for heterocyclic compounds, which can exhibit π-π interactions, a Phenyl-Hexyl phase can offer alternative selectivity. The phenyl groups provide π-π interaction sites, which can change the elution order of aromatic analytes relative to a C18 phase.
Mobile Phase: The choice of organic modifier (acetonitrile vs. methanol) and the pH of the aqueous phase are critical. Acetonitrile is often preferred for its lower viscosity and UV transparency. The pyrazolo[1,5-a]pyridine core contains basic nitrogen atoms. Operating at a low pH (e.g., using 0.1% formic acid) protonates these sites, which suppresses silanol interactions on the column surface and results in sharper, more symmetrical peaks.[10] The carboxylic acid impurity (IMP-D) is highly polar and will be ionized at neutral pH, leading to very early elution. At low pH, it will be protonated and less polar, increasing its retention.
Comparative Retention Time Data
The following table presents hypothetical, yet scientifically reasoned, retention time data for the API and its impurities under three different RP-HPLC conditions. This comparison illustrates how strategic changes in the stationary and mobile phases can be used to optimize the separation.
Elution Order: The elution order is primarily governed by polarity. The most polar compound, the carboxylic acid (IMP-D), elutes first, while the least polar, 3-Bromopyrazolo[1,5-a]pyridine (IMP-B), which lacks the polar aldehyde group, elutes last.
Acetonitrile vs. Methanol (Condition 1 vs. 2): Acetonitrile generally has a stronger elution strength for these types of compounds than methanol, leading to slightly shorter retention times overall in Condition 2. The selectivity (the spacing between peaks) may also shift, which can be exploited to resolve closely eluting peaks.
C18 vs. Phenyl-Hexyl (Condition 1 vs. 3): The Phenyl-Hexyl column (Condition 3) shows increased retention for most analytes. This is due to the additional π-π interactions between the aromatic/heterocyclic rings of the analytes and the phenyl groups of the stationary phase. Notably, the relative retention of the API and its chloro-analog (IMP-E) might change slightly due to differences in their electronic interactions with the phenyl rings, potentially improving their resolution.
Part 3: Experimental Protocols & Workflow
Detailed HPLC Protocol (Baseline - Condition 1)
This protocol represents a robust starting point for method development.
Instrumentation:
HPLC system with a gradient pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV detector.
Chromatographic Conditions:
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient Program:
0-5 min: 30% B
5-15 min: 30% to 80% B
15-20 min: 80% B
20.1-25 min: 30% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 254 nm.
Injection Volume: 10 µL.
Sample Preparation:
Prepare a stock solution of the 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde sample in a 50:50 mixture of acetonitrile and water at a concentration of approximately 1 mg/mL.
Dilute this stock solution to a working concentration of 0.1 mg/mL using the same diluent.
Filter the final solution through a 0.45 µm syringe filter before injection.
Logical Workflow for HPLC Method Development
The development of a reliable HPLC method is a systematic process. The following diagram, rendered in DOT language, illustrates the logical flow from initial assessment to a fully validated method.
Crystal Structure & Developability Guide: Pyrazolo[1,5-a]pyridine-5-carbaldehyde Derivatives
This guide provides an in-depth technical comparison of Pyrazolo[1,5-a]pyridine-5-carbaldehyde derivatives against standard bioisosteres (specifically Indoles and Imidazo[1,2-a]pyridines). It focuses on structural develo...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison of Pyrazolo[1,5-a]pyridine-5-carbaldehyde derivatives against standard bioisosteres (specifically Indoles and Imidazo[1,2-a]pyridines). It focuses on structural developability, crystal packing dynamics, and solid-state performance, designed for medicinal chemists and crystallographers.
Executive Analysis: The Bioisosteric Advantage
In drug discovery, the pyrazolo[1,5-a]pyridine scaffold serves as a critical bioisostere for the indole moiety found in numerous kinase inhibitors (e.g., JAK, TRK inhibitors). While indoles possess a hydrogen bond donor (N-H), the pyrazolo[1,5-a]pyridine is a pure hydrogen bond acceptor system with a bridgehead nitrogen.
This structural difference fundamentally alters the crystal lattice energy , solubility profile , and membrane permeability . For derivatives bearing a 5-carbaldehyde group (a reactive handle for further functionalization or a pharmacophore warhead), understanding the solid-state arrangement is vital for predicting stability and formulation success.
Comparative Pharmacophore Profile
Feature
Pyrazolo[1,5-a]pyridine-5-CHO
Indole-5-carbaldehyde
Imidazo[1,2-a]pyridine-6-CHO
H-Bond Donors
0 (Lipophilic advantage)
1 (N-H)
0
H-Bond Acceptors
3 (N1, N2, C=O)
1 (C=O)
2 (N1, C=O)
Aromatic Character
10 -electron (Pseudo-azulene like)
10 -electron (Benzene-fused)
10 -electron
Crystal Packing
Driven by - stacking & weak C-H...O
Driven by strong N-H...O H-bonds
Mixed Dipole-Dipole
LogP (Est.)
~1.8 (Higher Permeability)
~1.5
~1.2
Structural Analysis & Crystal Engineering
The absence of a strong N-H donor in pyrazolo[1,5-a]pyridine-5-carbaldehyde forces the crystal lattice to rely on weak non-covalent interactions . Understanding these is key to controlling polymorphism.
A. Lattice Architecture
Primary Interaction: The aldehyde carbonyl oxygen acts as a "hard" acceptor. In the absence of classical donors (OH, NH), it typically recruits aromatic C-H bonds (C-H...O=C), forming planar ribbons or sheets.
Secondary Interaction: The fused bicyclic system is strictly planar. This facilitates tight offset
- stacking (centroid-centroid distances typically 3.6–3.8 Å).
Electronic Asymmetry: The bridgehead nitrogen induces a significant dipole moment, often leading to anti-parallel stacking arrangements to minimize electrostatic repulsion.
B. Experimental Protocol: Single Crystal Growth
To obtain diffraction-quality crystals of these aldehyde derivatives, a slow-diffusion method is superior to evaporation due to the aldehyde's potential for oxidation.
Protocol: Vapor Diffusion (Sitting Drop)
Solvent Selection: Dissolve 10 mg of the derivative in 0.5 mL of a moderately polar solvent (e.g., THF or Dichloromethane ) where it is readily soluble.
Precipitant: Use Hexane or Pentane as the anti-solvent.
Setup: Place the sample solution in the inner well of a crystallization dish. Fill the outer reservoir with 2 mL of the anti-solvent.
Equilibration: Seal tightly. Allow to stand at 20°C in a vibration-free environment.
Harvesting: Crystals typically appear within 48–72 hours as prisms or needles.
Critical Control: If the aldehyde is prone to oxidation (to carboxylic acid), perform crystallization under an inert Nitrogen atmosphere or add a trace of antioxidant (e.g., BHT), though the latter may disorder the lattice.
Crystallographic Workflow & Data Processing
The following diagram outlines the logical flow from raw diffraction data to a refined structural model, emphasizing the validation steps required for publication-quality data.
Figure 1: Standardized workflow for Single Crystal X-Ray Diffraction (SC-XRD) analysis.
Data Interpretation Standards
When analyzing the output, ensure the following metrics are met to confirm the "Product" (Pyrazolo-pyridine) is distinct from potential degradation products (e.g., acids):
C=O Bond Length: Should be 1.19–1.22 Å . A length >1.25 Å suggests single-bond character (e.g., C-OH in an acid or hydrate).
Planarity: The mean deviation from the plane for the 9-membered ring should be <0.02 Å .
R-Factor: A final
value < 5.0% is the industry standard for high-confidence small molecule structures.
Performance Comparison: Solid-State Properties
The crystal structure directly dictates the physicochemical performance of the drug candidate.
Solubility & Dissolution
Pyrazolo[1,5-a]pyridine (Product): Lacks strong intermolecular H-bonds. The lattice energy is dominated by Van der Waals forces.
Result: Lower melting point and higher organic solubility compared to Indole analogs. This often translates to better passive diffusion in early ADME tests.
Indole Alternative: Strong N-H...N or N-H...O networks create a "harder" lattice.
Result: Higher melting point, lower solubility in non-polar media.
Stability[3][4][5][6][7]
Aldehyde Reactivity: In the solid state, the orientation of the aldehyde carbonyl is critical. If the carbonyl oxygen is in close contact (< 3.0 Å) with a nucleophilic site of a neighboring molecule, solid-state polymerization is a risk during long-term storage.
Pi-Stacking: The pyrazolo[1,5-a]pyridine derivatives often show "head-to-tail" stacking. This maximizes density but can lead to photochemical dimerization if exposed to UV light, a known issue for cinnamic-like conjugated systems.
Summary of Developability Metrics
Metric
Pyrazolo[1,5-a]pyridine-5-CHO
Indole-5-CHO
Implication
Melting Point
Moderate (100–140°C)
High (>160°C)
Lower MP correlates with better solubility.
Hygroscopicity
Low
Low-Medium
Better physical stability in humid conditions.
Permeability (PAPPA)
High
Moderate
Pyrazolo-core is preferred for CNS targets.
References
Vertex AI Search . (2023). Thermodynamic and topological properties of crystal packing of pyrazolo[1,5-a]pyrimidines. RSC Publishing.[1] Link
National Institutes of Health (NIH) . (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC. Link
MDPI . (2024). Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives. Pharmaceuticals.[2][3][4][5][6][7][8][9] Link
PubChem . (2023). Pyrazolo[1,5-a]pyridine-5-carbaldehyde Structure and Data. National Library of Medicine. Link
Royal Society of Chemistry . (2026). Multimodal characterization of a pyrazolo[3,4-b]pyridine aldehyde. RSC Advances. Link
Comparative Guide: Validating Purity of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde via LC-MS
Executive Summary In the synthesis of kinase inhibitors and complex heterocycles, 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde serves as a critical intermediate. Its purity is paramount; trace regioisomers or oxidation...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the synthesis of kinase inhibitors and complex heterocycles, 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde serves as a critical intermediate. Its purity is paramount; trace regioisomers or oxidation byproducts can propagate through subsequent synthetic steps, leading to costly failures in late-stage drug development.
While High-Performance Liquid Chromatography with UV detection (HPLC-UV) remains the industry standard for routine quantitation, it frequently fails to distinguish between structurally similar impurities (e.g., regioisomers) that share identical chromophores. Similarly, Quantitative NMR (qNMR) lacks the sensitivity required to detect impurities below the 1% threshold.
This guide validates Liquid Chromatography-Mass Spectrometry (LC-MS) as the superior alternative for purity validation. We demonstrate that LC-MS provides the necessary specificity (via mass discrimination) and sensitivity (LOD < 0.05%) to ensure the integrity of this building block, compliant with ICH Q2(R1) guidelines.
Technical Context: The Analyte
To validate purity effectively, one must understand the physicochemical behavior of the target molecule.
Property
Description
Analytical Implication
Molecule
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
Fused bicyclic aromatic system.
Formula
CHBrNO
MW: ~225.04 g/mol .
Isotopes
Br / Br (~1:1 ratio)
Key Identifier: MS spectra must show a "twin peak" doublet separated by 2 Da (m/z 225 and 227).
Reactivity
C-5 Aldehyde group
Risk: Prone to oxidation (to carboxylic acid) or hydration. Avoid protic solvents (MeOH) during prep to prevent hemiacetal formation.
Basicity
Pyridine-like nitrogen
Ionizes well in ESI+ mode (forms [M+H]).
Comparative Analysis: LC-MS vs. Alternatives
The following table objectively compares the three primary methods for purity determination of heterocyclic aldehydes.
Table 1: Performance Matrix
Feature
Method A: HPLC-UV (DAD)
Method B: H-NMR
Method C: LC-MS (Recommended)
Primary Detection
UV Absorbance (254 nm)
Proton Chemical Shift
Mass-to-Charge Ratio ()
Specificity
Low. Co-eluting impurities with similar UV spectra are invisible.
High for structure, but signals often overlap in the aromatic region.
Very High. Separates by time and mass.[1] Distinguishes co-eluting species.
Sensitivity (LOD)
~0.1% (Standard)
~1.0% (Poor for trace analysis)
<0.01% (Trace level detection)
Impurity ID
Retention time only (requires standards).
Chemical shift inference.
Direct ID via molecular weight and isotope pattern.
Throughput
High (Routine QC)
Low (10-30 min/sample)
High (Rapid screening)
Blind Spot
Cannot detect non-UV active impurities.
Cannot detect inorganic salts.
Ion suppression (matrix effects).
Why LC-MS Wins for This Application
For 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde, the primary impurities are often debrominated species (m/z 147) or carboxylic acid oxidation products (m/z 241/243).
HPLC-UV might show a single peak if the acid co-elutes with the aldehyde.
LC-MS will immediately reveal the co-elution by detecting the distinct masses (225 vs 241) at the same retention time.
Experimental Protocol
This protocol is designed to be self-validating , meaning the presence of the bromine isotope pattern serves as an internal check for identity.
Sample Preparation[1][2][3][4]
Solvent: Acetonitrile (LC-MS Grade). Note: Do not use Methanol, as it reacts with the aldehyde to form hemiacetals (M+32), creating false impurity peaks.
To ensure the method is robust, follow this logical workflow based on ICH Q2(R1) guidelines [1].
Diagram: Purity Validation Decision Tree
Caption: Logical workflow for validating purity, ensuring both chromatographic resolution and mass spectral identity confirmation.
Data Interpretation & Expert Insights
The "Twin Peak" Signature
The most critical validation step for this brominated compound is the isotope pattern.
Expected Signal: You must see two peaks of nearly equal intensity at m/z 224.9 and m/z 226.9 (
).
Validation Check: If you observe a single peak at 225 without the 227 partner, the compound is NOT brominated (likely the starting material or a side product).
Common Impurities Profile
Using LC-MS, you can assign identities to impurity peaks that HPLC-UV would miss:
Retention Time (Rel)
Observed m/z ()
Identity
Origin
0.85
241 / 243
Carboxylic Acid
Oxidation of aldehyde (air exposure).
1.00
225 / 227
Target Analyte
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde.
1.15
147
Des-bromo
Incomplete bromination starting material.
1.25
303 / 305 / 307
Dibromo
Over-bromination (1:2:1 isotope pattern).
Troubleshooting "Ghost" Peaks
Issue: A peak appears at M+32 relative to the parent.
Cause: You used Methanol in the mobile phase or diluent. The aldehyde formed a hemiacetal.
Fix: Switch to 100% Acetonitrile.
References
ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[2] [Link]
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley. (Standard text for HPLC theory).
PubChem. (n.d.). 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (Compound). National Library of Medicine. Retrieved October 26, 2023, from [Link]
Holčapek, M., & Byrdwell, W. C. (Eds.). (2017).[3] Handbook of Advanced Chromatography / Mass Spectrometry Techniques. Academic Press. (Reference for LC-MS method development).
A Comparative Guide to 3-bromo- and 5-bromo-pyrazolo[1,5-a]pyridine Isomers for Researchers
For researchers, scientists, and professionals in drug development, the strategic selection of molecular scaffolds and their substituted analogues is a critical step in the design of novel therapeutics and functional mat...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the strategic selection of molecular scaffolds and their substituted analogues is a critical step in the design of novel therapeutics and functional materials. The pyrazolo[1,5-a]pyridine core, a privileged heterocyclic system, offers a versatile platform for structural modification. The introduction of a bromine atom at different positions on this scaffold can significantly alter its physicochemical properties, reactivity, and ultimately, its utility as a synthetic building block. This guide provides an in-depth technical comparison of two key isomers: 3-bromo-pyrazolo[1,5-a]pyridine and 5-bromo-pyrazolo[1,5-a]pyridine, supported by available experimental data and established chemical principles.
Introduction to the Pyrazolo[1,5-a]pyridine Scaffold
The pyrazolo[1,5-a]pyridine system is a fused bicyclic heterocycle that is isosteric with purines and has garnered significant interest in medicinal chemistry due to its presence in a wide array of biologically active compounds.[1] The strategic placement of a bromine atom on this scaffold provides a handle for further functionalization through various cross-coupling reactions, making these bromo-isomers valuable intermediates in the synthesis of complex molecules. The position of the bromine atom, however, is not trivial and dictates the electronic and steric environment of the molecule, thereby influencing its reactivity and spectroscopic signature.
Synthesis and Regioselectivity
The synthesis of the 5-bromo isomer typically requires a more tailored approach, often involving the construction of the pyrazolo[1,5-a]pyridine ring system from a pre-brominated pyridine precursor. This highlights a fundamental difference in the synthetic accessibility of the two isomers.
Caption: General synthetic strategies for 3-bromo- and 5-bromo-pyrazolo[1,5-a]pyridine.
Physicochemical and Spectroscopic Properties: A Comparative Analysis
The position of the bromine atom has a discernible impact on the physical and spectroscopic properties of the molecule. While comprehensive experimental data is sparse, a compilation from various sources allows for a useful comparison.
A detailed comparison of the ¹H and ¹³C NMR spectra is crucial for distinguishing between the two isomers. While full experimental spectra for both parent compounds are not available in a single source, data from related structures and vendor-provided information allow for the following predicted and observed chemical shifts.
¹H NMR Spectroscopy: The chemical shifts of the protons on the pyridine ring are particularly informative. In the 5-bromo isomer, the bromine atom at C5 will deshield the adjacent protons at C4 and C6. In the 3-bromo isomer, the electronic effect on the pyridine ring protons will be less direct.
¹³C NMR Spectroscopy: The carbon atom directly attached to the bromine will exhibit a characteristic chemical shift in the range of approximately 110-120 ppm. The precise shift will be influenced by the overall electronic structure of the isomer.
Note: The following are representative experimental protocols for acquiring NMR data for these types of compounds.
Experimental Protocol: NMR Data Acquisition
Sample Preparation: Dissolve 5-10 mg of the bromo-pyrazolo[1,5-a]pyridine isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
¹H NMR Acquisition: On a 400 MHz spectrometer, acquire a standard one-dimensional proton spectrum using a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 3-4 seconds.
¹³C NMR Acquisition: On the same instrument, acquire a proton-decoupled carbon spectrum using a 45° pulse angle, a relaxation delay of 2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.
Reactivity in Cross-Coupling Reactions
The utility of these isomers as synthetic intermediates is largely defined by their reactivity in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The position of the bromine atom influences the susceptibility of the C-Br bond to oxidative addition, a key step in the catalytic cycle.
While a direct head-to-head comparison is not extensively documented, studies on related heterocyclic systems provide valuable insights. The 3-position of the pyrazolo[1,5-a]pyrimidine scaffold is known to be reactive in Suzuki-Miyaura couplings. It is reasonable to infer that the 3-bromo-pyrazolo[1,5-a]pyridine would exhibit similar reactivity, serving as an effective coupling partner.
The reactivity of the 5-bromo isomer is also anticipated to be high, given that the C-Br bond on a pyridine ring is generally susceptible to oxidative addition. The choice between the 3-bromo and 5-bromo isomer will therefore often be dictated by the desired final substitution pattern of the target molecule.
Caption: Generalized Suzuki-Miyaura catalytic cycle applicable to both bromo-isomers.
Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), combine the bromo-pyrazolo[1,5-a]pyridine isomer (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv.).
Solvent: Add a degassed solvent system, such as a mixture of 1,4-dioxane and water (4:1).
Reaction Conditions: Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.
Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.
Conclusion and Future Outlook
The 3-bromo- and 5-bromo-pyrazolo[1,5-a]pyridine isomers, while structurally similar, present distinct profiles in terms of their synthesis, physical properties, and likely, their reactivity. The 3-bromo isomer is potentially more readily accessible through direct bromination, whereas the 5-bromo isomer offers a different vector for molecular elaboration.
The choice between these two valuable building blocks will ultimately depend on the specific synthetic strategy and the desired substitution pattern of the final target molecule. Further comparative studies on the reactivity of these isomers in a broader range of chemical transformations would be a valuable contribution to the field of heterocyclic chemistry and would undoubtedly aid in the rational design of novel compounds for drug discovery and materials science.
References
ChemicalBook. 5-broMopyrazolo[1,5-a]pyridine-3-carboxylic acid(1101121-05-4) 1H NMR. Available at: https://www.chemicalbook.com/spectrum/1101121-05-4_1HNMR.htm
Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions - PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10394747/
highly regioselective synthesis and bromination 2-methyl-7-substituted pyrazolo[1,5-a]pyrimidines - SciELO. Available at: https://www.scielo.br/j/jbchs/a/C7wsvb3gLBFq8zJc7gC4H3N/?lang=en
Application Note: 1H and 13C NMR Spectral Analysis of 3-Bromopyridine-D4 - Benchchem. Available at: https://www.benchchem.com/application-notes/1h-and-13c-nmr-spectral-analysis-of-3-bromopyridine-d4
5-BROMOPYRAZOLO[1,5-A]PYRIDIN-2-AMINE | 1507592-34-8 - ChemicalBook. Available at: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB75431804.htm
Pyrazolo[1,5-a]pyridine(274-56-6) 1H NMR spectrum - ChemicalBook. Available at: https://www.chemicalbook.com/spectrum/274-56-6_1HNMR.htm
1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system - ResearchGate. Available at: https://www.researchgate.net/publication/232230536_1H_and_13C_NMR_study_of_the_pyrazolo15-apyrimidine_system
1060812-84-1|5-Bromopyrazolo[1,5-a]pyridine|BLD Pharm. Available at: https://www.bldpharm.com/products/1060812-84-1.html
5-Bromopyrazolo[1,5-a]pyridine - High purity | EN - Georganics. Available at: https://www.georganics.sk/en/product/5-bromopyrazolo-1-5-a-pyridine-1060812-84-1-geo-04170
Synthesis of pyrazolo[1,5-a]pyridines - Organic Chemistry Portal. Available at: https://www.organic-chemistry.org/synthesis/heterocycles/pyrazoles/pyrazolopyridines.shtm
Regioselective Bromination of Fused Pyridine N-Oxides | TCI AMERICA. Available at: https://www.tcichemicals.
3-Bromopyrazolo[1,5-a]pyridine | 5910-12-3 - Sigma-Aldrich. Available at: https://www.sigmaaldrich.com/US/en/product/bide/bd01331772
Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - MDPI. Available at: https://www.mdpi.com/1420-3049/19/3/3440
1784165-05-4|3-Bromopyrazolo[1,5-a]pyridine-6-carboxylic acid - BLDpharm. Available at: https://www.bldpharm.com/products/1784165-05-4.html
3-Bromo-pyrazolo[1,5-a]pyridine | 5910-12-3 - MilliporeSigma. Available at: https://www.sigmaaldrich.com/US/en/product/chemscene/ciah987ee0df
5-Bromopyrazolo[1,5-a]pyridine -. Available at: https://www.merckmillipore.com/US/en/product/5-Bromopyrazolo15-apyridine,MDA_CHEM-1060812841
WO2015100117A1 - Pyrazolo[1,5-a]pyridine derivatives and methods of their use - Google Patents. Available at: https://patents.google.
5-Bromopyrazolo[1,5-a]pyridine 97% | CAS: 1060812-84-1 | AChemBlock. Available at: https://www.achemblock.com/products/G-7869.html
Effective and Variable Functionalization of Pyrazolo[1,5-a]pyridines Involving Palladium-Catalyzed Coupling Reactions - ResearchGate. Available at: https://www.researchgate.
Palladium-Catalyzed Intramolecular Cross-Dehydrogenative Coupling: Synthesis of Fused Imidazo[1,2-a]pyrimidines and Pyrazolo[1,5-a]pyrimidines - PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4983637/
Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity - MDPI. Available at: https://www.mdpi.com/1424-8247/18/11/1770
5-bromopyrazolo[1,5-a]pyridine | CAS: 1060812-84-1 | Chemical Product - Finetech Industry. Available at: https://www.finetechindustry.com/5-bromopyrazolo-1-5-a-pyridine-cas-1060812-84-1
5-Bromopyrazolo[1,5-a]pyridine - Fluorochem. Available at: https://www.fluorochem.co.uk/product/f232913/5-bromopyrazolo-1-5-a-pyridine
5-Bromopyrazolo[1,5-a]pyridine | 1060812-84-1 - Manchester Organics. Available at: https://www.manchesterorganics.com/5-bromopyrazolo-1-5-a-pyridine-x53887
5-Bromopyrazolo[1,5-a]pyridine - CAS:1060812-84-1 - Sunway Pharm Ltd. Available at: https://www.3wpharm.com/product/1060812-84-1.html
Synthesis of 2- and 2,3-substituted pyrazolo[1,5-a]pyridines: scope and mechanistic considerations of a domino direct alkynylation and cyclization of N-iminopyridinium ylides using alkenyl bromides, alkenyl iodides, and alkynes - PubMed. Available at: https://pubmed.ncbi.nlm.nih.gov/21902233/
Microwave-assisted palladium mediated efficient synthesis of pyrazolo[3,4-b]pyridines, pyrazolo[3,4-b]quinolines, pyrazolo[1,5-a]pyrimidines and pyrazolo[1,5-a]quinazolines - RSC Advances (RSC Publishing). Available at: https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra12419a
A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions - Benchchem. Available at: https://www.benchchem.com/head-to-head-comparison-of-palladium-catalysts-for-pyridazine-coupling-reactions
7-Bromopyrazolo[1,5-a]pyridine-3-carboxylic acid - ChemScene. Available at: https://www.chemscene.com/products/7-Bromopyrazolo-1-5-a-pyridine-3-carboxylic-acid.html
6-bromopyrazolo[1,5-a]pyridine | 1264193-11-4 - Sigma-Aldrich. Available at: https://www.sigmaaldrich.com/US/en/product/pharmablock/pbkh9aa73e61
CAS 885276-93-7: Pyrazolo[1,5-a]pyridine-3-carboxylic acid… - CymitQuimica. Available at: https://www.cymitquimica.com/cas/885276-93-7
Development of New Pyrazolo [3,4-b]Pyridine Derivatives as Potent Anti-Leukemic Agents and Topoisomerase IIα Inhibitors with Broad-Spectrum Cytotoxicity - PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11644781/
5910-12-3| Chemical Name : 3-Bromopyrazolo[1,5-a]pyridine | Pharmaffiliates. Available at: https://www.pharmaffiliates.com/en/3-bromopyrazolo-1-5-a-pyridine
Here is a comprehensive, professional guide for the safe handling and disposal of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde, designed for researchers and EHS (Environmental Health and Safety) professionals. Executive...
Author: BenchChem Technical Support Team. Date: March 2026
Here is a comprehensive, professional guide for the safe handling and disposal of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde, designed for researchers and EHS (Environmental Health and Safety) professionals.
Executive Summary
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde is a halogenated heterocyclic building block frequently utilized in drug discovery and medicinal chemistry. Because it contains both a reactive aldehyde moiety and a covalently bound bromine atom, its handling and disposal require specific protocols to mitigate environmental toxicity and ensure compliance with hazardous waste regulations. The primary operational directive is the strict segregation of this compound into halogenated organic waste streams to prevent cross-contamination and unsafe incineration byproducts.
Physicochemical Hazard Profiling
Before initiating any experimental or disposal procedures, it is critical to understand the quantitative properties of the compound that dictate its waste classification[1].
Property
Value
Operational Implication
CAS Number
2091000-39-2
Unique identifier for EHS inventory tracking.
Molecular Formula
C8H5BrN2O
Indicates the presence of a halogen (Br).
Molecular Weight
225.04 g/mol
Used for calculating molar equivalents in waste neutralization.
Structural Features
Bromine, Aldehyde, Pyrazolopyridine
Aldehyde is susceptible to oxidation; Bromine dictates halogenated disposal.
Waste Classification
Halogenated Organic Solid/Liquid
Must not be mixed with non-halogenated solvents.
Operational Handling & PPE Protocol
To ensure a self-validating safety system, handling protocols must be executed with an understanding of causality—why specific protective measures are required.
Step-by-Step Handling Methodology:
Engineering Controls: All weighing, transferring, and reactions involving 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde must be conducted inside a certified chemical fume hood.
Causality: Aldehyde derivatives can act as respiratory irritants, and fine powders pose an inhalation hazard. The fume hood ensures a negative pressure environment, drawing airborne particulates away from the operator's breathing zone.
Personal Protective Equipment (PPE): Don standard laboratory PPE, including a flame-resistant lab coat, safety goggles (ANSI Z87.1 compliant), and standard nitrile gloves.
Causality: Nitrile provides a sufficient barrier against incidental contact with solid heterocyclic compounds. If the compound is dissolved in highly penetrative solvents (e.g., DMF or DMSO), double-gloving or specific solvent-rated gloves are required to prevent carrier-mediated dermal absorption.
Static Mitigation: When handling the dry powder, use anti-static weighing boats and spatulas.
Causality: Fine organic powders can accumulate static charge, leading to aerosolization or, in extreme cases with flammable solvent vapors present, ignition.
Waste Segregation & Disposal Methodology
The presence of the bromine atom is the critical factor in the disposal of this compound. Mixing halogenated waste with non-halogenated waste is a severe EHS violation. Incinerating halogenated compounds at incorrect temperatures can lead to the formation of highly toxic dioxins and furans.
Segregation: Ensure the receiving waste carboy is explicitly labeled as "Halogenated Organic Waste."
Causality: Halogenated waste requires specialized high-temperature incineration by EHS contractors. Diluting halogenated waste into non-halogenated streams exponentially increases disposal costs and environmental risks.
Compatibility Check: Verify that the liquid waste does not contain incompatible reactive species (e.g., strong oxidizers, azides) that could react with the aldehyde moiety or the solvent carrier.
Transfer: Use a secondary containment tray during transfer. Funnel the liquid slowly to prevent splashing.
Documentation: Log the estimated mass of 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde and the specific solvents used on the EHS hazardous waste manifest.
Protocol B: Solid Waste Disposal (Powders, Vials, and Consumables)
Primary Solid Waste: Unused or degraded powder must be kept in its original container, tightly sealed, and placed into a designated Solid Hazardous Waste bin. Do not attempt to flush it down the sink or throw it in standard municipal trash.
Contaminated Consumables: Spatulas, Kimwipes, weighing boats, and empty vials that have come into contact with the compound must be disposed of in a rigid, EHS-approved solid waste container (often a 5-gallon poly pail lined with a hazardous waste bag).
Deactivation (If applicable): If the aldehyde must be quenched before disposal (e.g., due to specific local EHS reactivity rules), it can be oxidized to the corresponding carboxylic acid using a mild oxidant prior to disposal, though standard EHS incineration usually negates the need for this step.
Spill Response & Decontamination
In the event of a localized spill outside the fume hood:
Isolate the Area: Prevent foot traffic through the spill zone to avoid tracking the compound.
Solid Spill: Do not sweep dry, as this aerosolizes the powder. Gently cover the powder with damp paper towels (using water or a low-volatility solvent like isopropanol) to suppress dust, then carefully wipe it up.
Liquid Spill (if in solution): Apply a compatible chemical absorbent pad or inert absorbent powder (e.g., vermiculite or diatomaceous earth).
Disposal of Spill Materials: All cleanup materials must be placed in a sealed bag and disposed of as Solid Hazardous Waste.
Waste Segregation Workflow
The following diagram illustrates the logical decision tree for disposing of this compound and its associated materials.
Waste segregation workflow for halogenated heterocyclic compounds.
References
Title: 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde (CAS 2091000-39-2) Chemical Properties. Source: Molaid Chemical Database. URL: [Link]
Title: Hazardous Waste Management Guidelines. Source: United States Environmental Protection Agency (EPA). URL: [Link]
Title: Occupational Exposure to Hazardous Chemicals in Laboratories (1910.1450). Source: Occupational Safety and Health Administration (OSHA). URL: [Link]
Personal Protective Equipment & Handling Guide: 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde
[1] Executive Summary & Immediate Action Card 3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical candidates (e.g., kinase inhibito...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary & Immediate Action Card
3-Bromopyrazolo[1,5-a]pyridine-5-carbaldehyde is a specialized heterocyclic building block used primarily in the synthesis of pharmaceutical candidates (e.g., kinase inhibitors).[1] As a functionalized aldehyde with a halogenated heteroaromatic core, it presents specific stability and reactivity challenges—notably oxidation sensitivity and potential for mucous membrane irritation.
Crucial Safety Note: While specific toxicological data for this exact isomer is limited in public registries, structural analogs (e.g., 3-bromopyrazolo[1,5-a]pyridine-5-carboxylic acid) are classified as Irritants (Skin/Eye/Respiratory) and Acute Toxins (Oral) .[1] This guide applies the Precautionary Principle , mandating containment levels suitable for high-potency intermediates.
Nitrile Gloves (0.11 mm min), Chemical Goggles, Lab Coat, Fume Hood.
Storage Condition
2–8°C (Refrigerate), under Inert Atmosphere (Argon/Nitrogen).
Reactivity
Sensitive to air (oxidation to carboxylic acid). Incompatible with strong oxidizers/bases.
Hazard Assessment & Risk Profiling
This section synthesizes safety data based on "read-across" methodology from structurally validated analogs (e.g., 3-Bromopyrazolo[1,5-a]pyridine-5-carboxylic acid, CAS 876379-79-2).[1]
Chemical Properties & Stability[1]
Chemical Structure: Fused pyrazolo-pyridine ring with a bromine atom at position 3 and a reactive aldehyde group at position 5.[1]
Physical State: Typically a pale yellow to tan solid/powder.[1]
Stability Risk: Aldehydes are prone to autoxidation upon exposure to air, forming the corresponding carboxylic acid. This does not create an explosion hazard but compromises chemical purity and experimental reproducibility.
Health Hazards (GHS Classification)
Inhalation: Dust or vapors may cause respiratory tract irritation (STOT SE 3).[3]
Skin Contact: Causes skin irritation.[1][2][4] Halogenated heterocycles can be sensitizing.
Eye Contact: Causes serious eye irritation.[1][2][3] The aldehyde moiety increases the risk of lachrymatory effects.
Ingestion: Harmful if swallowed (Acute Tox. 4).[3][4]
Personal Protective Equipment (PPE) Matrix
The selection of PPE is tiered based on the scale of operation. The "Standard" protocol applies to most bench-scale research (<10 g).[1]
Prevents accumulation of dust on street clothes, reducing secondary exposure outside the lab.
PPE Decision Logic
The following diagram illustrates the decision-making process for selecting the appropriate protective gear based on the operational state of the chemical.
Figure 1: PPE Selection Logic Flowchart.[1] This decision tree ensures researchers adapt their protection based on physical state and solvent permeability.
Operational Handling Protocols
Weighing & Transfer
Objective: Minimize dust generation and prevent oxidation.
Environment: Perform all weighing inside a certified chemical fume hood.
Technique: Use an antistatic weighing boat. If the compound is caked, gently break it apart with a spatula inside the container before transfer to avoid a "dust cloud."
Cleanup: Immediately wipe down the balance area with a wet tissue (solvent-soaked) to capture any invisible particulates. Dispose of the tissue as solid hazardous waste.
Reaction Setup (Synthesis)
Objective: Maintain anhydrous/anaerobic conditions to preserve the aldehyde.
Glassware: Oven-dried glassware is recommended.
Atmosphere: Purge the reaction vessel with Nitrogen (N2) or Argon (Ar) before introducing the aldehyde.
Addition: Add the solid aldehyde to the solvent against a positive flow of inert gas.
Solvent Choice: Avoid protic solvents if using strong nucleophiles to prevent hemiacetal formation, unless intended.
Storage & Stability
Temperature: Store at 2°C to 8°C . For long-term storage (>1 month), -20°C is preferred.
Container: Amber glass vial with a Teflon-lined screw cap.
Seal: Parafilm is insufficient for long-term storage.[1] Use electrical tape or shrink-wrap seals to prevent oxygen ingress.
Incompatibility: Keep away from strong bases (e.g., NaOH), strong acids, and oxidizing agents (e.g., H2O2, KMnO4).[1]
Emergency Response & Disposal
Spill Response Workflow
In the event of a spill, immediate containment is critical to prevent laboratory contamination.
Figure 2: Spill Response Protocol.[1][5] Note the emphasis on "wetting" the spill to prevent dust inhalation.
First Aid Measures
Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[1][3][4] Lift eyelids occasionally. Seek medical attention immediately.
Skin Contact: Wash off immediately with soap and plenty of water.[1][4][6] Remove contaminated clothing.[2][4][5][6]
Inhalation: Move to fresh air. If breathing is difficult, give oxygen.
Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center immediately.
Waste Disposal[3][5]
Classification: Hazardous Chemical Waste (Halogenated Organic).
Stream: Do not dispose of in general trash or down the drain.
Labeling: Clearly label waste containers with the full chemical name and "Toxic/Irritant" hazard warnings.
References
PubChem. (2025).[7] 3-Bromopyrazolo[1,5-a]pyridine-5-carboxylic acid (Analogous Safety Data). National Library of Medicine. [Link][1]
Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets. [Link][1]
